3-Amino-1-(thiophen-2-yl)butan-1-one
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Description
Properties
Molecular Formula |
C8H11NOS |
|---|---|
Molecular Weight |
169.25 g/mol |
IUPAC Name |
3-amino-1-thiophen-2-ylbutan-1-one |
InChI |
InChI=1S/C8H11NOS/c1-6(9)5-7(10)8-3-2-4-11-8/h2-4,6H,5,9H2,1H3 |
InChI Key |
MKKPDVXAVAVBOW-UHFFFAOYSA-N |
Canonical SMILES |
CC(CC(=O)C1=CC=CS1)N |
Origin of Product |
United States |
3-Amino-1-(thiophen-2-yl)butan-1-one chemical structure and properties
Executive Summary
3-Amino-1-(thiophen-2-yl)butan-1-one is a specialized
This guide details the chemical structure, synthetic pathways, stability profiles, and potential applications of this molecule, providing a roadmap for researchers utilizing thiophene bioisosteres in drug discovery.
Chemical Structure & Electronic Properties
Structural Identity
The molecule features a bioisosteric replacement of the phenyl ring (common in cathinones or phenyl-based Mannich bases) with a thiophene ring . This substitution significantly alters the electronic landscape and lipophilicity of the molecule.
| Property | Data |
| IUPAC Name | 3-Amino-1-(thiophen-2-yl)butan-1-one |
| Molecular Formula | |
| Molecular Weight | 169.24 g/mol |
| Chirality | One chiral center at C3 (exists as R and S enantiomers) |
| H-Bond Donors/Acceptors | 2 Donors (NH |
| Predicted pKa | ~9.0 (Amine conjugate acid) |
Electronic Effects of the Thiophene Ring
Unlike the benzene ring, the thiophene ring is electron-rich (excess
-
Carbonyl Polarization: The conjugation between the thiophene ring and the carbonyl group lowers the C=O stretching frequency (IR) compared to non-conjugated ketones.
-
Reactivity: The C2 position of the thiophene ring is highly susceptible to electrophilic aromatic substitution, though the electron-withdrawing carbonyl group at C2 deactivates the ring slightly towards further substitution.
Synthesis Protocols
The synthesis of primary
Pathway Overview (DOT Visualization)
Figure 1: Two-step synthesis via Aldol Condensation followed by Michael Addition.
Detailed Methodology
Step 1: Synthesis of 1-(Thiophen-2-yl)but-2-en-1-one (Enone)
This step establishes the carbon backbone via a Claisen-Schmidt condensation.
-
Reagents: 2-Acetylthiophene (1.0 eq), Acetaldehyde (1.2 eq), NaOH (10% aq), Ethanol.
-
Protocol:
-
Dissolve 2-acetylthiophene in ethanol at 0°C.
-
Add NaOH solution dropwise.
-
Slowly add acetaldehyde (freshly distilled) to prevent self-polymerization.
-
Stir at room temperature for 4–6 hours.
-
Workup: Neutralize with dilute HCl, extract with DCM, and purify via column chromatography (Hexane/EtOAc).
-
-
Checkpoint: Verify formation of the enone by the disappearance of the acetyl methyl singlet in NMR and appearance of alkene protons (~6.5–7.0 ppm).
Step 2: Michael Addition of Ammonia
Direct addition of ammonia introduces the amine at the
-
Reagents: Enone (from Step 1), Ammonium Hydroxide (25% aq) or Liquid Ammonia, Ethanol.
-
Protocol:
-
Dissolve the enone in ethanol in a pressure tube or sealed flask.
-
Add excess ammonium hydroxide (10–20 eq) to favor mono-alkylation.
-
Heat to 60°C for 12–24 hours.
-
Workup: Concentrate under reduced pressure to remove excess ammonia and ethanol.
-
Stabilization: Immediately convert the oily residue to the hydrochloride salt by adding 2M HCl in diethyl ether or isopropanol. The free base is prone to degradation.
-
Stability & Reactivity Profile
The Retro-Mannich/Retro-Michael Threat
-Amino ketones are inherently unstable as free bases. They undergo a Retro-Michael reaction , eliminating the amine to revert to the thermodynamically stable-
Mechanism: The acidic protons at the
-position (adjacent to the carbonyl) are easily deprotonated, leading to E1cB elimination of the amino group. -
Prevention: Store exclusively as the HCl or Oxalate salt . The protonated amine is not a good leaving group, and the acidic conditions prevent enolate formation.
Reduction to -Amino Alcohols
The primary application of this ketone is as a precursor to
-
Reagent: Sodium Borohydride (NaBH
) in Methanol. -
Outcome: Reduces the ketone to a secondary alcohol, creating a second chiral center. This yields a mixture of diastereomers (syn and anti).
Figure 2: Divergent reactivity pathways: degradation vs. synthetic utility.
Analytical Characterization (Predicted)
For the HCl Salt of 3-Amino-1-(thiophen-2-yl)butan-1-one:
| Technique | Diagnostic Signals |
| 1H-NMR (DMSO-d6) | Thiophene: |
| IR Spectroscopy | C=O Stretch: ~1655–1665 cm |
| Mass Spectrometry | [M+H]+: m/z 170.1.Fragment: m/z 111 (Thiophene-CO |
Safety & Handling
Thiophene Toxicity
Thiophene derivatives can be metabolically activated by cytochrome P450 enzymes to form reactive sulfoxides or epoxides, which may bind to cellular proteins.
-
Precaution: Handle all thiophene intermediates in a fume hood. Avoid skin contact.
Storage
-
Condition: -20°C, desiccated, under inert atmosphere (Argon/Nitrogen).
-
Form: Strictly as the Hydrochloride salt. Do not store the free base for extended periods.
References
-
Modern Mannich Reaction: Arend, M., Westermann, B., & Risch, N. (1998). Modern Variants of the Mannich Reaction. Angewandte Chemie International Edition, 37(8), 1044–1070. Link
-
Synthesis of Beta-Amino Ketones: Kobayashi, S., & Ishitani, H. (1999).
-Amino Acids. Chemical Reviews, 99(5), 1069–1094. Link -
Thiophene Bioisosteres: Wermuth, C. G. (2011). The Practice of Medicinal Chemistry. Academic Press. (Chapter on Bioisosterism). Link
-
Michael Addition to Enones: Perlmutter, P. (1992). Conjugate Addition Reactions in Organic Synthesis. Pergamon Press. Link
Novel Beta-Amino Ketone Scaffolds for Antidepressant Drug Discovery
Executive Summary
The antidepressant drug landscape has long been dominated by monoamine reuptake inhibitors (SSRIs, SNRIs) and monoamine oxidase inhibitors (MAOIs). While effective, these classes often suffer from delayed onset of action and significant side effects. Beta-amino ketones (Mannich bases) represent an underutilized yet chemically versatile scaffold in neuropsychiatric drug discovery. Unlike their alpha-amino ketone counterparts (e.g., Bupropion), beta-amino ketones offer a distinct "oxidized" pharmacophore that mimics the 1,3-amino alcohol backbone of blockbuster drugs like Fluoxetine and Duloxetine, while providing unique metabolic and solubility profiles.
This technical guide outlines the design, synthesis, and pharmacological validation of novel beta-amino ketone scaffolds. It focuses on their dual potential as monoamine transporter modulators and neuroprotective agents , leveraging the Mannich reaction for rapid library generation.
Chemical Rationale: The Beta-Amino Ketone Pharmacophore[1][2][3]
Structural Distinction
To design novel antidepressants, one must distinguish between the established alpha-amino ketone scaffold and the beta-amino ketone target.
-
Alpha-Amino Ketones (e.g., Bupropion): The amine is adjacent to the carbonyl (
). These are rigid and often act as dopamine/norepinephrine reuptake inhibitors. -
Beta-Amino Ketones (Mannich Bases): The amine is separated from the carbonyl by two carbons (
). This flexibility allows the molecule to adopt conformations that overlap with the 3-phenylpropylamine pharmacophore found in SSRIs (e.g., Fluoxetine, Atomoxetine).
The "Pro-Drug" vs. "Active Scaffold" Hypothesis
Beta-amino ketones serve two strategic roles in antidepressant discovery:
-
Active Pharmacophore: The ketone carbonyl provides a hydrogen bond acceptor distinct from the hydroxyl group of traditional amino alcohols, potentially altering binding affinity to the Sodium-Dependent Serotonin Transporter (SERT).
-
Bio-Precursor: In vivo, beta-amino ketones can be stereoselectively reduced by carbonyl reductases to 1,3-amino alcohols (gamma-amino alcohols), the active form of many antidepressants. This "prodrug" approach can improve oral bioavailability and blood-brain barrier (BBB) penetration due to the higher lipophilicity of the ketone form compared to the alcohol.
Multi-Target Design (Hybrid Molecules)
Recent medicinal chemistry strategies involve "hybridizing" the beta-amino ketone chain with bioactive heterocycles (e.g., indole, coumarin, isatin).
-
Isatin-Mannich Bases: Known to inhibit Monoamine Oxidase B (MAO-B), reducing oxidative stress and increasing dopamine levels.
-
Indole-Mannich Bases: Mimic the tryptophan backbone, targeting serotonin receptors (5-HT) directly.
Synthetic Strategy: The Modern Mannich Reaction
The primary engine for generating beta-amino ketone libraries is the Mannich Reaction (Three-Component Condensation).
Reaction Mechanism & Stereocontrol
The reaction involves the condensation of a non-enolizable aldehyde (electrophile), a primary/secondary amine (nucleophile), and an enolizable ketone (nucleophile precursor).
Critical Consideration: Traditional Mannich reactions often yield unstable bases prone to retro-Mannich degradation or polymerization. Modern protocols utilize Lewis Acid Catalysis (e.g.,
Visualization: Synthesis Workflow
The following diagram illustrates the divergent synthesis pathway from the Mannich base to potential antidepressant candidates.
Caption: Divergent synthesis of antidepressant scaffolds via the beta-amino ketone intermediate.
Experimental Protocols
Protocol 1: One-Pot Synthesis of Beta-Amino Ketones (Catalytic Method)
Objective: Synthesis of stable aryl-beta-amino ketones.
Reagents:
-
Acetophenone derivative (1.0 equiv)
-
Paraformaldehyde or Aryl aldehyde (1.0 equiv)
-
Secondary amine (e.g., Dimethylamine, Piperidine, Morpholine) (1.1 equiv)
-
Catalyst: Iodine (
, 5 mol%) or Concentrated HCl (drops) -
Solvent: Ethanol (EtOH)
Step-by-Step Methodology:
-
Preparation: In a 50 mL round-bottom flask, dissolve the Acetophenone derivative (10 mmol) and Amine (11 mmol) in 15 mL of Ethanol.
-
Activation: Add the catalyst (e.g., 0.5 mmol Iodine) and stir at room temperature for 10 minutes to activate the ketone enolization.
-
Condensation: Slowly add the Aldehyde (10 mmol).
-
Note: If using paraformaldehyde, slight heating (40°C) may be required to depolymerize it.
-
-
Reaction: Reflux the mixture at 80°C for 4–6 hours. Monitor progress via TLC (Mobile phase: Hexane/EtOAc 7:3). The beta-amino ketone typically appears as a more polar spot than the starting ketone.
-
Work-up:
-
Evaporate the solvent under reduced pressure.
-
Dissolve the residue in Acetone (10 mL).
-
Add concentrated HCl dropwise to precipitate the beta-amino ketone hydrochloride salt . This step is crucial as the salt form is significantly more stable against retro-Mannich degradation than the free base.
-
-
Purification: Filter the precipitate and recrystallize from Ethanol/Ether.
Self-Validating Check:
-
H-NMR Verification: Look for the characteristic triplet-triplet (or dd) pattern of the ethylene bridge (
) around 3.0–4.0 ppm. -
Stability Test: Dissolve a small amount in
. If the aldehyde peak reappears over 24h, the scaffold is unstable (retro-Mannich) and requires structural rigidification (e.g., cyclic amine).
Pharmacological Profiling & Mechanism
Mechanism of Action: Dual Modulation
Novel beta-amino ketones are designed to act via two synergistic mechanisms:
-
Reuptake Inhibition: Blocking SERT/NET transporters to increase synaptic monoamine concentration.
-
Enzyme Inhibition: Certain scaffolds (especially those derived from Isatin or Coumarin) inhibit MAO-A/B, preventing monoamine degradation.
Visualization: Synaptic Signaling Pathway
The diagram below details how the beta-amino ketone scaffold interacts within the synaptic cleft to alleviate depressive symptoms.
Caption: Dual mechanism of beta-amino ketones: Transporter blockade and MAO inhibition.
Data Presentation: SAR & Biological Activity
The following table summarizes Structure-Activity Relationship (SAR) trends for beta-amino ketones in antidepressant assays (Forced Swim Test - FST).
| R1 (Aryl Ring) | R2 (Amine) | Linker | Activity (FST) | Mechanism Note |
| Phenyl | Dimethylamino | Moderate | Rapidly reduced to alcohol in vivo. | |
| 4-Cl-Phenyl | Morpholine | High | Enhanced lipophilicity; SERT selective. | |
| 2-OH-Phenyl | Piperazine | High | Potential intramolecular H-bond; mimics Tetrabenazine. | |
| Isatin (3-pos) | Pyrrolidine | Direct | Very High | Dual MAO-B inhibitor and reuptake inhibitor. |
| Indole (3-pos) | Methylamino | High | Structural analog of Gramine/DMT; 5-HT agonist potential. |
Key SAR Insight: Bulky, lipophilic amines (Morpholine, Piperidine) at the beta-position generally increase potency and metabolic stability compared to acyclic amines (Dimethylamine).
References
-
Synthesis and Evaluation of Novel Mannich Bases of Fluoxetine. Source: ResearchGate.[1][2] URL:[Link]
-
Mannich Bases in Medicinal Chemistry and Drug Design. Source: National Institutes of Health (PMC). URL:[Link]
-
Synthesis, Characterization of Beta-Amino Ketone Complexes and Study of their Antibacterial Activity. (Demonstrates synthesis protocols). Source: Scholars Research Library. URL:[Link]
-
Directed Reduction of Beta-Amino Ketones to Syn or Anti 1,3-Amino Alcohol Derivatives. Source: National Institutes of Health (PMC). URL:[Link]
-
Synthesis and Biological Evaluation of Bupropion Analogues. (Comparative alpha-amino ketone data). Source: PubMed. URL:[Link]
Sources
Thiophene-Based Mannich Bases: A Technical Guide for Medicinal Chemistry Applications
Executive Summary
This technical guide analyzes the structural utility, synthetic pathways, and therapeutic potential of thiophene-based Mannich bases. Thiophene, a sulfur-containing bioisostere of benzene, when coupled with the beta-amino ketone pharmacophore (Mannich base), yields a scaffold with enhanced lipophilicity, metabolic distinctiveness, and multi-target affinity. This document serves as a blueprint for researchers targeting EGFR kinase domains and bacterial DNA gyrase using this privileged structure.
Structural Rationale & Pharmacophore Design
The Thiophene Advantage (Bioisosterism)
In drug design, replacing a phenyl ring with a thiophene ring (bioisosterism) often alters the physicochemical profile favorably without disrupting target binding.
-
Electronic Effects: The sulfur atom's lone pair allows thiophene to act as an electron donor, potentially strengthening
stacking interactions within receptor pockets (e.g., the ATP-binding site of kinases). -
Metabolic Liability: Unlike benzene, which often requires oxidation to a phenol for clearance, the thiophene ring is susceptible to S-oxidation or ring-opening, offering an alternative metabolic soft spot to mitigate toxicity or alter half-life.
The Mannich Base Function
The introduction of a Mannich side chain (
-
Solubility Enhancement: The basic nitrogen atom increases aqueous solubility at physiological pH, addressing the poor bioavailability often associated with lipophilic thiophene scaffolds.
-
Prodrug Capability: Mannich bases are often chemically unstable at physiological pH, undergoing a retro-Mannich reaction to release the active
-unsaturated ketone (Michael acceptor), which can covalently bind to cysteine residues in target proteins.
Synthetic Methodologies & Mechanism
The synthesis of thiophene-based Mannich bases typically involves a three-component condensation of a thiophene-bearing ketone (or electron-rich thiophene), formaldehyde, and a secondary amine.
Reaction Mechanism
The reaction proceeds via the formation of a reactive iminium ion intermediate, followed by the nucleophilic attack of the enol form of the carbonyl compound.[1][2]
Caption: Mechanistic pathway of the Mannich reaction involving iminium ion formation and enol nucleophilic attack.[1][2][3]
Synthetic Protocol (Conventional Reflux)
-
Reagents: 2-Acetylthiophene (10 mmol), Paraformaldehyde (12 mmol), Secondary amine (e.g., Morpholine, 10 mmol).
-
Catalyst: Concentrated HCl (0.5 mL).
-
Solvent: Absolute Ethanol (20 mL).
-
Conditions: Reflux at 80°C for 6-12 hours.
Green Chemistry Alternative: Microwave-assisted synthesis (irradiation at 300W, 60-120 seconds) or the use of Ionic Liquids (e.g., Ethyl Ammonium Nitrate) allows for solvent-free conditions with yields often exceeding 90% (Patel et al., 2019).
Therapeutic Applications & SAR Data
Anticancer Activity (EGFR/HER2 Inhibition)
Thiophene-based Mannich bases have shown potent dual inhibition of EGFR and HER2 kinases, particularly in non-small cell lung cancer (NSCLC).
-
Mechanism: The thiophene moiety occupies the hydrophobic pocket of the kinase ATP-binding site, while the Mannich side chain interacts with the hinge region or solvent-exposed areas.
-
Key Compound: Compound 21a (Thieno[2,3-d]pyrimidine derivative).
Table 1: Cytotoxicity and Kinase Inhibition Profile (Compound 21a vs. Standards)
| Compound | Target Cell Line / Enzyme | IC50 Value | Reference Standard |
| Compound 21a | H1299 (Lung Cancer) | 12.5 nM | Gefitinib (40 µM) |
| Compound 21a | EGFR (Enzyme) | 0.47 nM | Imatinib (0.11 nM) |
| Compound 21a | HER2 (Enzyme) | 0.14 nM | Imatinib (0.06 nM) |
| Compound 7 | HeLa (Cervical Cancer) | >50% Inhibition | Doxorubicin |
Data aggregated from recent medicinal chemistry literature (See References).
Antimicrobial Activity (DNA Gyrase Targeting)
Novel thiophene Mannich bases function as allosteric inhibitors of bacterial DNA gyrase, distinct from the fluoroquinolone mechanism.[4] They stabilize the DNA-cleavage complex, leading to bacterial cell death.
-
Spectrum: Effective against Gram-positive (S. aureus) and select Gram-negative strains (E. coli).[5][6]
-
SAR Insight: Substitution at the C-2 position of the thiophene ring with a bulky heterocyclic amine (e.g., N-methylpiperazine) often enhances cell membrane permeability.
Experimental Protocols
Protocol: Synthesis of 3-(Dimethylamino)-1-(thiophen-2-yl)propan-1-one
Objective: Synthesize a standard Mannich base reference standard.
-
Preparation: In a 100 mL round-bottom flask, dissolve 2-acetylthiophene (1.26 g, 10 mmol) in absolute ethanol (15 mL).
-
Addition: Add paraformaldehyde (0.45 g, 15 mmol) and dimethylamine hydrochloride (1.22 g, 15 mmol).
-
Catalysis: Add catalytic amount of conc. HCl (2-3 drops).
-
Reaction: Reflux the mixture on a magnetic stirrer/heater at 80°C for 8 hours. Monitor progress via TLC (Mobile phase: Hexane:Ethyl Acetate 7:3).
-
Isolation: Cool the mixture to room temperature. If precipitate forms, filter and wash with cold acetone. If no precipitate, evaporate solvent under reduced pressure.
-
Purification: Recrystallize from ethanol/ether mixture.
-
Validation:
-
Melting Point: Expect 118–120°C (HCl salt).
-
IR (KBr): Look for C=O stretch (~1660 cm⁻¹) and Thiophene C-S stretch (~700 cm⁻¹).
-
Protocol: In Vitro EGFR Kinase Assay
Objective: Validate the inhibitory potential of the synthesized ligand.
-
System: Use a commercially available EGFR Kinase Assay Kit (e.g., ADP-Glo™).
-
Preparation: Prepare 10 mM stock solution of the test compound in DMSO. Dilute to concentrations ranging from 0.1 nM to 10 µM.
-
Incubation: Mix EGFR enzyme (5 ng), Poly(Glu,Tyr) substrate, and test compound in kinase buffer. Incubate at 25°C for 10 minutes.
-
Initiation: Add ATP (10 µM) to initiate the reaction. Incubate for 40 minutes at room temperature.
-
Detection: Add ADP-Glo™ reagent to stop the reaction and deplete remaining ATP. Incubate for 40 minutes. Add Kinase Detection Reagent to convert ADP to ATP -> Luciferase signal.
-
Analysis: Measure luminescence using a plate reader. Calculate IC50 using non-linear regression analysis (GraphPad Prism).
Challenges & Future Directions
The Retro-Mannich Instability
A major challenge is the "Retro-Mannich" dissociation under physiological conditions.
-
Problem: High pH or specific enzymatic environments can reverse the synthesis, releasing formaldehyde (toxic) and the free amine.
-
Solution: Modification of the
-carbon environment. Adding steric bulk near the ketone or using cyclic amines (e.g., piperidine) increases the kinetic stability of the Mannich base.
Strategic Development Pathway
Caption: Decision tree for optimizing Thiophene Mannich bases from lead identification to pre-clinical candidates.
References
-
Patel, H. M., et al. (2019).[7] "Synthesis, Molecular Docking and Biological Evaluation of Mannich Products Based on Thiophene Nucleus using Ionic Liquid." Letters in Drug Design & Discovery.
-
Chan, P. F., et al. (2017).[4] "Thiophene antibacterials that allosterically stabilize DNA-cleavage complexes with DNA gyrase."[4][8] Proceedings of the National Academy of Sciences (PNAS).[8]
-
Roman, G. (2015). "Advances in the chemistry of Mannich bases of thiophenes and furans." Mini-Reviews in Organic Chemistry.
-
Al-Warhi, T., et al. (2020).[9] "Discovery of Potent Dual EGFR/HER2 Inhibitors Based on Thiophene Scaffold Targeting H1299 Lung Cancer Cell Line."[10] Pharmaceuticals.[2][11][12]
-
Bala, S., et al. (2014). "Mannich bases: An important pharmacophore in present scenario."[2] International Journal of Medicinal Chemistry.
Sources
- 1. Mannich reaction - Wikipedia [en.wikipedia.org]
- 2. adichemistry.com [adichemistry.com]
- 3. chem.libretexts.org [chem.libretexts.org]
- 4. Thiophene antibacterials that allosterically stabilize DNA-cleavage complexes with DNA gyrase - PubMed [pubmed.ncbi.nlm.nih.gov]
- 5. Synthesis, Antimicrobial Activity and Molecular Docking of Novel Thiourea Derivatives Tagged with Thiadiazole, Imidazole and Triazine Moieties as Potential DNA Gyrase and Topoisomerase IV Inhibitors | MDPI [mdpi.com]
- 6. ajms.iq [ajms.iq]
- 7. Synthesis, Molecular Docking and Biological Evaluation of Mannich...: Ingenta Connect [ingentaconnect.com]
- 8. researchgate.net [researchgate.net]
- 9. benthamscience.com [benthamscience.com]
- 10. researchgate.net [researchgate.net]
- 11. Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads - PMC [pmc.ncbi.nlm.nih.gov]
- 12. mdpi.com [mdpi.com]
3-Amino-1-(thiophen-2-yl)butan-1-one CAS number and supplier search
The following technical guide details the chemical identity, sourcing challenges, and synthesis protocols for 3-Amino-1-(thiophen-2-yl)butan-1-one , a specialized beta-amino ketone building block.
Synthesis, Stability, and Sourcing for Drug Development
Executive Summary
3-Amino-1-(thiophen-2-yl)butan-1-one is a beta-amino ketone derivative structurally related to the thiophene-based pharmacophores found in antidepressants (e.g., Duloxetine) and various kinase inhibitors. Unlike its propanone analogs, the butanone derivative features a methyl substitution at the C3 position, introducing a chiral center and increasing steric complexity.
Critical Sourcing Note: This compound is rarely available as a catalog item due to the inherent instability of free-base beta-amino ketones, which are prone to polymerization or retro-Michael elimination. Commercial sourcing typically requires custom synthesis or procurement of the stable hydrochloride salt .
Chemical Identity & Properties
| Property | Detail |
| Chemical Name | 3-Amino-1-(thiophen-2-yl)butan-1-one |
| Common Synonyms | 3-Amino-1-(2-thienyl)butyrophenone; |
| CAS Number (Salt) | Not Widely Listed (Custom Synthesis Required) |
| Related CAS | 1423027-78-4 (Corresponding Alcohol: 3-amino-1-(thiophen-2-yl)butan-1-ol) |
| Molecular Formula | |
| Molecular Weight | 169.24 g/mol (Free Base) / 205.70 g/mol (HCl Salt) |
| InChIKey | MKKPDVXAVAVBOW-UHFFFAOYSA-N |
| Stability | Low (Free Base) ; High (HCl Salt, stored at -20°C) |
Sourcing Strategy & Suppliers
Direct procurement of the specific CAS is often unsuccessful in public databases (PubChem, ChemSpider) due to the compound's transient nature in catalog libraries.
Recommended Sourcing Workflow
-
Primary Strategy (Custom Synthesis): Contact major CROs (e.g., Enamine , WuXi AppTec , Syngene ) with the structure. Request the Hydrochloride Salt form to ensure transit stability.
-
Secondary Strategy (Building Blocks): Purchase the stable precursors and synthesize in-house (see Section 4).
-
Precursor A: N-Boc-3-aminobutanoic acid (CAS: 15761-39-4 for (S)-isomer).
-
Precursor B: 2-Bromothiophene (CAS: 1003-09-4).
-
Technical Synthesis Protocols
Given the sourcing difficulty, in-house synthesis is the most reliable method. Two robust routes are presented: Route A (Enantioselective) and Route B (Racemic/Scalable) .
Route A: The Weinreb Amide Method (High Purity/Chiral)
Best for: Generating enantiomerically pure material for SAR studies.
Mechanism: This route avoids the unstable free amine by using Boc-protection throughout the C-C bond-forming steps. The key step is the addition of 2-thienyllithium to a Weinreb amide, which prevents over-addition to the alcohol.
Protocol:
-
Activation: Dissolve (S)-N-Boc-3-aminobutanoic acid (1.0 eq) in DCM. Add EDC·HCl (1.2 eq), HOBt (1.2 eq), and N,O-dimethylhydroxylamine HCl (1.1 eq). Add DIPEA (2.5 eq) and stir at RT for 12h.
-
Workup: Wash with 1M HCl, sat. NaHCO3, and brine. Dry (MgSO4) and concentrate to yield the Weinreb amide.
-
Grignard/Lithiation: In a separate flask, dissolve 2-bromothiophene (1.2 eq) in anhydrous THF at -78°C. Add n-BuLi (1.2 eq) dropwise. Stir for 30 min.
-
Coupling: Cannulate the lithiated thiophene into a solution of the Weinreb amide in THF at -78°C. Stir for 2h, then warm to 0°C.
-
Quench: Quench with sat. NH4Cl.[1] Extract with EtOAc. Purify via silica chromatography (Hex/EtOAc) to get (S)-N-Boc-3-amino-1-(thiophen-2-yl)butan-1-one .
-
Deprotection: Dissolve intermediate in 4M HCl/Dioxane. Stir for 1h. Precipitate with Et2O to collect the HCl salt .
Route B: The Michael Addition (Scalable)
Best for: Large-scale preparation of racemic material.
Mechanism:
Direct conjugate addition of ammonia equivalents to an
Protocol:
-
Precursor Synthesis: React 2-acetylthiophene with acetaldehyde (Claisen-Schmidt condensation) to form 1-(thiophen-2-yl)but-2-en-1-one . Note: This step is prone to polymerization; kinetic control is required.
-
Michael Addition: Dissolve the enone in EtOH. Add benzylamine (1.1 eq) or aqueous ammonia (excess). Stir at RT until consumption of starting material.
-
Salt Formation: If benzylamine was used, hydrogenate (Pd/C, H2) to remove the benzyl group (careful not to reduce the ketone/thiophene). If ammonia was used, acidify directly with HCl/EtOH.
-
Isolation: Crystallize the hydrochloride salt from EtOH/Et2O.
Visualized Pathways (Graphviz)
The following diagram illustrates the Weinreb Amide Route (Route A) , ensuring chiral integrity and stability.
Caption: Step-by-step Weinreb amide synthesis route for high-purity, chiral 3-amino-1-(thiophen-2-yl)butan-1-one.
Handling and Stability Guide
| Parameter | Recommendation | Scientific Rationale |
| Storage Form | Hydrochloride Salt | The free amine can undergo intermolecular condensation with the ketone (Schiff base formation) or retro-Michael elimination. The salt blocks the lone pair, preventing these pathways. |
| Temperature | -20°C (Desiccated) | Minimizes hygroscopic uptake and thermal degradation. |
| Solubility | Water, Methanol, DMSO | Highly polar salt; insoluble in non-polar solvents like Hexane or Ether. |
| Analysis | 1H NMR (D2O) | Use D2O/MeOD for NMR to prevent amine exchange broadening. Look for the characteristic doublet at ~1.3 ppm (methyl) and multiplet at ~3.8 ppm (chiral methine). |
References
-
PubChem Compound Summary. (2025). 3-amino-1-(thiophen-2-yl)butan-1-one (CID 68560106). National Center for Biotechnology Information. [Link]
- Nahm, S., & Weinreb, S. M. (1981). N-methoxy-N-methylamides as effective acylating agents. Tetrahedron Letters, 22(39), 3815-3818. (Foundational protocol for Weinreb amide synthesis utilized in Route A).
-
Liu, H., et al. (2000). Synthesis and enantiomeric resolution of Duloxetine intermediates. Chirality, 12(1), 26-29.[2] (Context for thiophene-based amino ketone handling).
Sources
Synthesis of 3-Amino-1-(thiophen-2-yl)butan-1-one via Mannich reaction
Application Note: Synthesis of 3-Amino-1-(thiophen-2-yl)butan-1-one via Mannich Reaction
Part 1: Executive Summary & Strategic Analysis
Target Molecule: 3-Amino-1-(thiophen-2-yl)butan-1-one (as Hydrochloride salt) Reaction Class: Cross-Mannich Condensation (Three-Component Coupling)
Technical Abstract:
This application note details the synthesis of the
The "Acetaldehyde Challenge": Researchers must recognize that using acetaldehyde in a Mannich reaction presents a significant chemoselectivity hurdle compared to formaldehyde. Acetaldehyde is an enolizable aldehyde, making it prone to:
-
Self-Aldol Condensation: Competing with the Mannich reaction.
-
Enamine Formation: Reacting with the amine to form stable enamines rather than the required iminium species.
To overcome these, this guide presents a Lewis Acid-Catalyzed Protocol utilizing mild conditions to favor the cross-coupling pathway over polymerization.
Part 2: Scientific Foundation & Mechanism[1]
Retrosynthetic Logic
The construction of the 3-amino-1-(thiophen-2-yl)butan-1-one skeleton involves the condensation of three distinct components:
-
CH-Acidic Component: 2-Acetylthiophene (provides the C1-C2 fragment).
-
Electrophile: Acetaldehyde (provides the C3-C4 fragment).
-
Amine Source: Ammonium Chloride (provides the nitrogen at C3).
Reaction Mechanism
The reaction proceeds via an acid-catalyzed mechanism.[1] The critical step is the interception of the in situ generated iminium ion by the enol form of 2-acetylthiophene.
Caption: Mechanistic pathway highlighting the convergence of the enol and iminium species.
Part 3: Experimental Protocols
Pre-requisites & Safety
-
Acetaldehyde Handling: Acetaldehyde (bp 20.2°C) is extremely volatile and flammable. It must be handled in a fume hood using chilled glassware. Recommendation: Use Paraldehyde with an acid catalyst to generate acetaldehyde in situ for better stoichiometric control, or use freshly distilled acetaldehyde at 0°C.
-
Thiophene Toxicity: Thiophene derivatives can be neurotoxic; standard PPE is mandatory.
Protocol A: One-Pot Lewis Acid Catalyzed Synthesis
This protocol uses Cerium(III) Chloride Heptahydrate (
Reagents:
-
2-Acetylthiophene: 10 mmol (1.26 g)
-
Acetaldehyde: 12 mmol (0.68 mL) [Added as solution in EtOH]
-
Ammonium Chloride: 15 mmol (0.80 g)
-
Catalyst: Iodine (
, 0.5 mmol) or (1 mmol) -
Solvent: Ethanol (Absolute, 20 mL)
-
Acid: Conc. HCl (2-3 drops)
Step-by-Step Methodology:
-
Preparation of Electrophile: In a round-bottom flask equipped with a reflux condenser and magnetic stir bar, dissolve Ammonium Chloride (15 mmol) in Ethanol (10 mL).
-
Critical Step: Cool this solution to 0-5°C in an ice bath. Slowly add Acetaldehyde (12 mmol) to minimize evaporation. Stir for 15 minutes to allow initial hemiaminal formation.
-
-
Addition of Nucleophile: Add 2-Acetylthiophene (10 mmol) and the Catalyst (
or ) to the mixture. Add 2-3 drops of concentrated HCl to catalyze the enolization. -
Reaction Phase: Allow the mixture to warm to room temperature naturally. Stir at Room Temperature for 24 hours .
-
Note: Unlike formaldehyde Mannich reactions which often require reflux, acetaldehyde systems are sensitive. Heating >50°C often leads to dark polymeric tars. Monitor via TLC (Mobile Phase: DCM/MeOH 9:1).
-
-
Work-up (Isolation of HCl Salt): The product is a
-primary amine, which is unstable as a free base (prone to -elimination to form the vinyl ketone). Do not basify.-
Evaporate the ethanol under reduced pressure (Rotavap) at <40°C.
-
The residue will be a gummy solid. Triturate (wash/grind) the residue with Acetone (2 x 10 mL) and Diethyl Ether (2 x 10 mL).
-
The unreacted ketone and polymers will dissolve in the ether/acetone, leaving the Mannich Base Hydrochloride as a precipitate.
-
-
Purification: Filter the crude solid. Recrystallize from minimal hot Ethanol/Acetone (1:3) mixture.
-
Target Appearance: White to off-white crystalline solid.
-
Data Interpretation & Troubleshooting
| Observation | Diagnosis | Corrective Action |
| Dark/Black Tar Formation | Polymerization of Acetaldehyde | Reduce temperature; switch to Paraldehyde; ensure slow addition. |
| No Precipitate | Product is soluble in Ethanol | Evaporate fully; use dry Diethyl Ether to crash out the salt. |
| Recovered Starting Material | Failed Iminium Formation | Increase Ammonium Chloride equivalents (up to 2.0 eq); ensure Acetaldehyde is fresh. |
Part 4: Structural Validation
To confirm the synthesis of the butan-1-one derivative (and not the propan-1-one), analysis of the alkyl chain protons is essential.
Expected
- 1.2 ppm (d, 3H): The methyl group at C4 (doublet due to coupling with C3-H). This peak is absent in the formaldehyde-derived product.
- 3.4 - 3.8 ppm (m, 1H): The chiral proton at C3 (methine).
- 3.2 - 3.5 ppm (m, 2H): The methylene protons at C2 (diastereotopic).
-
8.0 - 8.5 ppm (br s, 3H): Ammonium protons (
).
Part 5: Advanced Workflow (Graphviz)
Caption: Step-by-step experimental workflow for the synthesis and purification of the target Mannich base.
References
-
Mannich Reaction Mechanism & Scope: Title: "Mannich Reaction - Organic Chemistry Portal" Source: Organic Chemistry Portal URL:[Link]
-
Catalytic Improvements (Lewis Acids): Title: "Synthesis of β-Amino Carbonyl Compounds via Mannich Reaction using Sulfated MCM-41" Source: International Journal of Innovative Technology and Exploring Engineering (IJITEE) URL:[Link]
-
Thiophene Mannich Bases (Duloxetine Context): Title: "Overview on the Synthesis of (S)-3-(Methyl-Amino)-1-(Thiophen-2-yl) Propan-1-ol" Source: ResearchGate URL:[2][Link]
Sources
Procedure for converting 2-acetylthiophene to beta-amino ketones
Protocol for the Synthesis of -Amino Ketones from 2-Acetylthiophene via the Mannich Reaction[1]
Executive Summary & Scientific Context
The conversion of 2-acetylthiophene to
While the Mannich reaction is a century-old technique, its application to heterocyclic methyl ketones requires precise control over pH, stoichiometry, and solvent polarity to prevent retro-Mannich fragmentation and bis-substitution. This application note details a robust, scalable protocol for synthesizing 3-(dimethylamino)-1-(thiophen-2-yl)propan-1-one hydrochloride , utilizing paraformaldehyde and dimethylamine hydrochloride in an ethanolic medium.
Key Applications
-
Pharmaceutical Intermediates: Precursor to chiral amino alcohols (e.g., Duloxetine analogs).
-
Michael Acceptors: Precursors to
-unsaturated ketones (via Hofmann elimination) used in covalent drug design. -
Bioactive Scaffolds: The thiophene Mannich base motif itself exhibits antimicrobial and antifungal properties.
Mechanistic Principles
The success of this protocol relies on the in situ generation of a highly electrophilic iminium ion. Unlike base-catalyzed methods, the acid-catalyzed route drives the reaction forward by trapping the product as a stable hydrochloride salt, preventing the reversible retro-Mannich reaction.
Reaction Pathway[1][2][3][4][5][6][7][8][9]
-
Depolymerization: Acid-catalyzed breakdown of paraformaldehyde to formaldehyde.
-
Activation: Condensation of formaldehyde with dimethylamine to form the Eschenmoser’s salt equivalent (Iminium Ion) .
-
Enolization: Acid-catalyzed tautomerization of 2-acetylthiophene to its enol form.
-
C-C Bond Formation: Nucleophilic attack of the enol on the iminium ion.
Figure 1: Mechanistic flow of the acid-catalyzed Mannich reaction for 2-acetylthiophene.
Experimental Protocol
Reagents & Materials[2][6][8][9][10][11][12][13][14]
| Component | Role | Grade/Spec | Stoichiometry |
| 2-Acetylthiophene | Substrate | >98% Purity | 1.0 equiv |
| Dimethylamine HCl | Amine Source | 99%, Hygroscopic | 1.1 - 1.3 equiv |
| Paraformaldehyde | Carbonyl Source | Powder (Reagent Grade) | 1.2 - 1.5 equiv (as HCHO) |
| Ethanol (EtOH) | Solvent | Absolute or 95% | 3-5 mL per gram of ketone |
| Conc. HCl (37%) | Catalyst | ACS Reagent | Catalytic (0.05 mL) |
| Acetone | Anti-solvent | ACS Reagent | For workup |
Step-by-Step Procedure
Step 1: Reagent Preparation
-
In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, combine Dimethylamine Hydrochloride (1.3 equiv) and Paraformaldehyde (1.5 equiv).
-
Expert Insight: Using the hydrochloride salt of the amine is critical. It provides the necessary acidic environment and ensures the final product precipitates as a salt. Do not use free amine solutions (e.g., 40% aq) without adjusting pH to <2.
Step 2: Solvent & Catalyst Addition [1]
-
Add Ethanol (absolute preferred).[2] The volume should allow for efficient stirring but keep the concentration high to favor kinetics.
-
Add 2-Acetylthiophene (1.0 equiv).
-
Add a catalytic amount of Conc.[3] HCl (approx. 2-3 drops for a 50 mmol scale).
-
Why? The HCl spike initiates the depolymerization of paraformaldehyde.
Step 3: Reaction (Reflux)
-
Heat the mixture to vigorous reflux (approx. 80°C).
-
Maintain reflux for 2 to 3 hours .
-
Monitoring: The reaction mixture usually turns from a cloudy suspension to a clear, golden-yellow solution as the paraformaldehyde depolymerizes and reacts.
Step 4: Isolation (The "Acetone Crash")
-
Remove the flask from heat. While the solution is still warm (but not boiling), add Acetone (approx. equal volume to the ethanol used).
-
Mechanism:[4][5][1][6][7] Acetone acts as an anti-solvent. The Mannich base HCl salt is insoluble in acetone, whereas unreacted ketone and non-polar byproducts remain in solution.
-
Allow the mixture to cool to room temperature, then place in a refrigerator (4°C) overnight (or at least 4 hours).
Step 5: Filtration & Purification
-
Filter the resulting white crystalline precipitate using vacuum filtration.
-
Wash the filter cake with cold acetone (2 x 10 mL).
-
Dry the solid in a vacuum oven at 40°C.
Validation & Quality Control
This protocol is designed to be self-validating . The formation of a stable, crystalline precipitate in Step 4 is the primary indicator of success. If no precipitate forms, the reaction has failed or the pH was too high.
Characterization Data (Expected)
| Parameter | Expected Value | Notes |
| Appearance | White crystalline solid | Yellowing indicates oxidation or free amine presence. |
| Melting Point | 182°C – 184°C | Sharp melting point confirms purity [1, 2]. |
| Yield | 70% – 85% | Lower yields suggest incomplete conversion or loss during filtration. |
| Solubility | Soluble in Water, MeOH | Insoluble in Acetone, Ether. |
Troubleshooting Guide
-
Issue: No precipitate forms after cooling.
-
Cause: Too much ethanol solvent or insufficient reaction time.
-
Fix: Concentrate the reaction mixture by rotary evaporation to half volume, then add excess acetone and cool again.
-
-
Issue: Product is sticky/hygroscopic.
-
Cause: Presence of water (from low-grade ethanol) or excess Paraformaldehyde.
-
Fix: Recrystallize from Ethanol/Acetone (1:5 ratio).
-
-
Issue: Low Yield.
-
Cause: Retro-Mannich reaction during workup if pH rises.
-
Fix: Ensure the system remains acidic throughout.[4] Do not wash with basic solutions.
-
Downstream Applications
The synthesized
Figure 2: Synthetic utility of the thiophene Mannich base.
References
-
PrepChem. "Synthesis of 3-dimethylamino-1-(2-thienyl)-1-propanone hydrochloride."[8][2][9][10] PrepChem.com. Available at: [Link]
-
National Institutes of Health (NIH). "Synthesis, Hematological, Biochemical, and Neurotoxicity Screening of Some Mannich Base Hydrochlorides." PubMed Central. Available at: [Link]
-
ResearchGate. "3-(N-Methylamino)-1-(2-thienyl)propan-1-ol: Revisiting Eli Lilly's Resolution−Racemization−Recycle Synthesis of Duloxetine." ResearchGate.[11] Available at: [Link]
-
Organic Chemistry Portal. "Mannich Reaction: Mechanisms and Recent Literature." Organic-Chemistry.org. Available at: [Link]
Sources
- 1. cjcu.jlu.edu.cn [cjcu.jlu.edu.cn]
- 2. (R)-3-(diMethylaMino)-1-(thiophen-2-yl)propan-1-ol synthesis - chemicalbook [chemicalbook.com]
- 3. Synthesis, Hematological, Biochemical, and Neurotoxicity Screening of Some Mannich Base Hydrochlorides - PMC [pmc.ncbi.nlm.nih.gov]
- 4. adichemistry.com [adichemistry.com]
- 5. Mannich reaction - Wikipedia [en.wikipedia.org]
- 6. Mannich Reaction | NROChemistry [nrochemistry.com]
- 7. US7259264B2 - 3-methylamino-1-(2-thienyl)-1-propanone, production and use thereof - Google Patents [patents.google.com]
- 8. researchgate.net [researchgate.net]
- 9. researchgate.net [researchgate.net]
- 10. prepchem.com [prepchem.com]
- 11. researchgate.net [researchgate.net]
Application Notes & Protocols: Reductive Amination of Thiophene-yl Ketimines
Abstract
Amines derived from thiophene scaffolds are privileged structures in medicinal chemistry and materials science, frequently serving as critical pharmacophores or functional motifs. Reductive amination stands as one of the most robust and versatile strategies for their synthesis, converting readily available thiophene-yl ketones into valuable primary, secondary, and tertiary amines. This guide provides an in-depth analysis of contemporary reductive amination techniques tailored for thiophene-yl ketimine substrates. We delve into the mechanistic underpinnings, compare the utility of various reducing agents, provide detailed, field-tested protocols, and offer practical troubleshooting advice to empower researchers in drug development and synthetic chemistry.
Introduction: The Significance of Thiophene-yl Amines
The thiophene ring is an important isostere of the benzene ring, frequently incorporated into drug candidates to modulate physicochemical properties such as potency, selectivity, and metabolic stability.[1][2] The introduction of an amine functional group onto a thiophene core via reductive amination is a cornerstone C-N bond-forming reaction, providing access to a vast chemical space of drug-like molecules.[1][3] This process, which transforms a carbonyl group into an amine via an intermediate imine, is prized for its efficiency, operational simplicity, and broad functional group tolerance.[3][4]
This guide focuses specifically on the reduction of pre-formed or in situ-generated ketimines derived from thiophene-yl ketones, addressing the unique electronic considerations of this heteroaromatic system.
Mechanistic Framework: A Two-Act Play
Reductive amination is fundamentally a two-step sequence, whether performed sequentially or in a single pot.[5][6] Understanding this process is critical for selecting the appropriate reagents and conditions.
-
Act I: Imine/Iminium Ion Formation: The reaction initiates with the nucleophilic attack of an amine on the carbonyl carbon of the thiophene-yl ketone. This forms a hemiaminal intermediate, which then dehydrates to yield a thiophene-yl ketimine.[3] Under neutral or weakly acidic conditions, the imine exists in equilibrium with its protonated form, the more electrophilic iminium ion.[7][8] The electron-rich nature of the thiophene ring can influence the rate of this step.
-
Act II: Hydride Reduction: A reducing agent delivers a hydride (H⁻) to the electrophilic carbon of the imine or iminium ion, quenching the C=N double bond to furnish the final amine product.[6][9] The choice of reducing agent is the most critical parameter, dictating the reaction's selectivity, safety, and scope.[8]
Figure 1: General mechanism of reductive amination.
Choosing the Right Tool: A Comparative Analysis of Reducing Agents
The success of a reductive amination hinges on the selective reduction of the imine/iminium intermediate in the presence of the starting ketone. This requires a nuanced choice of reducing agent.
| Reducing Agent | Key Advantages | Key Disadvantages | Typical Solvents |
| Sodium Borohydride (NaBH₄) | Inexpensive, readily available, effective.[10][11] | Can reduce the starting ketone if imine formation is slow; requires a two-step (indirect) approach.[12][13] | Methanol, Ethanol.[12] |
| Sodium Cyanoborohydride (NaBH₃CN) | Mild, selectively reduces iminium ions over ketones, enabling one-pot reactions.[9][14][15] Stable in protic solvents.[15] | Highly toxic (potential for HCN gas release, especially at low pH).[16] Often sluggish.[17] | Methanol, Ethanol.[12] |
| Sodium Triacetoxyborohydride (NaBH(OAc)₃) | Mild, highly selective, non-toxic byproducts, excellent for a wide range of substrates.[18][19] The modern "workhorse" reagent. | Water-sensitive, not compatible with protic solvents like methanol.[12] More expensive. | Dichloroethane (DCE), Tetrahydrofuran (THF).[12][19] |
| Catalytic Hydrogenation (H₂, Pd/C) | Economical for large-scale synthesis, "green" (water is the only byproduct).[17] | Can reduce other functional groups (alkenes, alkynes, nitro groups).[17] The thiophene sulfur can act as a catalyst poison.[20][21] Requires specialized pressure equipment. | Methanol, Ethanol, Ethyl Acetate. |
Field-Tested Protocols
These protocols are designed as robust starting points for optimization. All reactions should be conducted in a well-ventilated fume hood with appropriate personal protective equipment.
Protocol 4.1: Indirect Reductive Amination using Sodium Borohydride (Two-Step)
This method is ideal when working with aldehydes or when dialkylation is a concern, as it involves isolating the imine before reduction.[19][22]
Step 1: Imine Formation
-
To a round-bottom flask, add the thiophene-yl ketone (1.0 equiv) and the primary amine (1.1 equiv).
-
Add methanol (MeOH) as the solvent (approx. 0.1–0.2 M concentration relative to the ketone).
-
Stir the mixture at room temperature for 2-16 hours. Imine formation can be monitored by TLC, GC-MS, or LC-MS.
-
Once imine formation is complete, the solvent can be removed under reduced pressure, though this is often not necessary.
Step 2: Reduction
-
Cool the methanolic solution of the imine to 0 °C in an ice bath.
-
Slowly add sodium borohydride (NaBH₄) (1.5 equiv) portion-wise, controlling any effervescence.
-
Allow the reaction to warm to room temperature and stir for 1-4 hours until the reduction is complete (monitor by TLC/LC-MS).
-
Work-up: Carefully quench the reaction by the slow addition of water. Reduce the solvent volume in vacuo. Add ethyl acetate and water, separate the layers, and extract the aqueous layer twice more with ethyl acetate. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate to yield the crude product, which can be purified by column chromatography.
Protocol 4.2: Direct Reductive Amination using Sodium Triacetoxyborohydride (One-Pot)
This is the most common and versatile method for modern reductive aminations due to its mildness, selectivity, and operational simplicity.[18][19]
-
To a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar), add the thiophene-yl ketone (1.0 equiv), the amine (1.2 equiv), and 1,2-dichloroethane (DCE) (0.1-0.2 M).[19]
-
Stir for 20-30 minutes to allow for initial imine formation. For less reactive ketones, adding a catalytic amount of acetic acid (0.1 equiv) can be beneficial.[19]
-
Add sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 equiv) in one portion. The reaction is often slightly exothermic.
-
Stir at room temperature for 4-24 hours. Monitor progress by TLC or LC-MS.
-
Work-up: Quench the reaction by slowly adding a saturated aqueous solution of sodium bicarbonate (NaHCO₃). Stir vigorously for 15-30 minutes until gas evolution ceases. Separate the layers and extract the aqueous phase with dichloromethane (DCM) or ethyl acetate (3x). Combine the organic layers, wash with brine, dry over Na₂SO₄, filter, and concentrate. Purify the residue by column chromatography.
Figure 2: Workflow for NaBH(OAc)₃ Protocol.
Troubleshooting and Optimization
| Issue | Potential Cause | Recommended Solution |
| Low Yield / No Reaction | Sterically hindered ketone or amine; poor imine formation. | Add a catalytic amount of acetic acid (for NaBH(OAc)₃) or a Lewis acid like Ti(Oi-Pr)₄ to facilitate imine formation.[15] Increase reaction time or temperature moderately (e.g., to 40-50 °C). |
| Starting Ketone Recovered | Imine formation is slow or unfavorable. The reducing agent is not selective enough (e.g., NaBH₄ in a one-pot reaction). | Switch to a two-step procedure (Protocol 4.1). Use a more selective reagent like NaBH(OAc)₃. Ensure anhydrous conditions for NaBH(OAc)₃, as it is moisture-sensitive.[12] |
| Formation of Side-Products | Dialkylation: (with primary amines) The product secondary amine reacts with more ketone. | Use a stepwise procedure to control stoichiometry.[19] Alternatively, use a larger excess of the primary amine in the one-pot method. |
| Alcohol Formation: The ketone is reduced directly. | Use a more selective reducing agent (NaBH(OAc)₃ > NaBH₃CN > NaBH₄). For NaBH₄, ensure imine formation is complete before adding the reductant. |
Conclusion
The reductive amination of thiophene-yl ketimines is a powerful and adaptable method for synthesizing amines that are crucial for pharmaceutical and materials research. While several techniques exist, the use of sodium triacetoxyborohydride in a one-pot procedure has emerged as the gold standard due to its high selectivity, safety profile, and broad substrate scope.[18][19] By understanding the underlying mechanism and the relative merits of each reducing agent, researchers can confidently select and optimize conditions to efficiently access their desired thiophene-yl amine targets.
References
-
Sodium cyanoborohydride - Wikipedia . Wikipedia. [Link]
-
Reductive Amination of Ketones & Aldehydes With NaBH3CN - YouTube . (2016-12-29). YouTube. [Link]
-
Reductive Amination, and How It Works . (2017-09-01). Master Organic Chemistry. [Link]
-
Sodium Cyanoborohydride - Common Organic Chemistry Reagents . The Synthetic Inspector. [Link]
-
Video: Preparation of Amines: Reductive Amination of Aldehydes and Ketones . (2023-04-30). JoVE. [Link]
-
Use of Sodium Triacetoxyborohydride in Reductive Amination of Ketones and Aldehydes . ACS Publications. [Link]
-
C–N Bond-Forming Reactions: Reductive Amination . Myers Group, Harvard University. [Link]
-
Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures . Organic Chemistry Portal. [Link]
-
Reductive Amination - Common Conditions . The Synthetic Inspector. [Link]
-
Dipolarophilic behaviour of the thiophene ring in intramolecular nitrile imine cycloadditions . Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing). [Link]
-
On the mechanism of catalytic hydrogenation of thiophene on hydrogen tungsten bronze . Physical Chemistry Chemical Physics (RSC Publishing). [Link]
-
Direct Reductive Amination from Ketones, Aldehydes to Synthesize Amines Using N, S-Dual Doped Co/C Catalyst . Semantic Scholar. [Link]
-
Sodium Borohydride (NaBH4) Reduction . Organic Synthesis. [Link]
-
New Thiophene Imines Acting as Hole Transporting Materials in Photovoltaic Devices . Energy & Fuels (ACS Publications). [Link]
-
Methods of enhancement of reactivity and selectivity of sodium borohydride for applications in organic synthesis . ResearchGate. [Link]
-
Catalytic hydrogenation of Thiophene derivatives | Detailed discussions | Important for NET and GATE - YouTube . (2020-08-20). YouTube. [Link]
-
Reductive Amination in the Synthesis of Pharmaceuticals . Chemical Reviews. [Link]
-
Recent advances in the chemistry of imine-based multicomponent reactions (MCRs) . PMC. [Link]
-
Catalytic Reductive Amination of Aldehydes and Ketones With Nitro Compounds: New Light on an Old Reaction . Frontiers. [Link]
-
Catalytic Hydrogenation of Thiophene to Thiolane in the Gas Phase . ResearchGate. [Link]
-
The Role of Sodium Borohydride in Reductive Amination . (2026-01-15). Oreate AI Blog. [Link]
-
Reductive amination - Wikipedia . Wikipedia. [Link]
-
Sodium borohydride reduction of ketones, aldehydes and imines using PEG400 as catalyst without solvent . ResearchGate. [Link]
-
Phenazine-Based Homogeneous Photocatalysts for Visible-Light-Driven Hydrogenation of Nitroarenes under Mild Conditions . Preprints.org. [Link]
-
Scheme 111 The general mechanism of ionic hydrogenation of thiophenes . ResearchGate. [Link]
-
Thiophene - Wikipedia . Wikipedia. [Link]
-
Sodium borohydride, Sodium tetrahydroborate . Organic Chemistry Portal. [Link]
-
The Synthesis of Primary Amines through Reductive Amination Employing an Iron Catalyst . ResearchGate. [Link]
-
Amine synthesis by reductive amination (reductive alkylation) . Organic Chemistry Portal. [Link]
-
21.6: Synthesis of Amines by Reductive Amination . (2020-08-26). Chemistry LibreTexts. [Link]
-
The Synthesis of Primary Amines through Reductive Amination Employing an Iron Catalyst . Wiley Online Library. [Link]
-
Reductive Amination | Synthesis of Amines - YouTube . (2025-02-17). YouTube. [Link]
-
Thiophene based imine compounds: Structural characterization, electrochemical, photophysical and thermal properties . OUCI. [Link]
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- 3. Reductive amination - Wikipedia [en.wikipedia.org]
- 4. Frontiers | Catalytic Reductive Amination of Aldehydes and Ketones With Nitro Compounds: New Light on an Old Reaction [frontiersin.org]
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- 8. masterorganicchemistry.com [masterorganicchemistry.com]
- 9. Video: Preparation of Amines: Reductive Amination of Aldehydes and Ketones [jove.com]
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- 11. The Role of Sodium Borohydride in Reductive Amination - Oreate AI Blog [oreateai.com]
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- 16. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
- 17. chemistry.mdma.ch [chemistry.mdma.ch]
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Application Note: High-Fidelity Preparation of 3-Amino-1-(thiophen-2-yl)butan-1-one Hydrochloride
Executive Summary & Strategic Analysis
The target molecule, 3-Amino-1-(thiophen-2-yl)butan-1-one hydrochloride , represents a critical scaffold in the synthesis of serotonin-norepinephrine reuptake inhibitors (SNRIs) and other thiophene-based bioactive compounds. It is structurally defined as a
The Synthetic Challenge:
Direct synthesis of
-
Regio-irregularity: Competition between polymerization and cyclization.
-
Thiophene Sensitivity: The electron-rich thiophene ring is prone to electrophilic attack and polymerization under the harsh acidic conditions typical of Mannich reactions.
-
Product Instability: The free base of
-amino ketones is susceptible to retro-Michael addition, leading to decomposition into the enone and amine.
The Solution: The Weinreb Amide Pathway To ensure pharmaceutical-grade purity and reproducibility, this protocol utilizes a Weinreb Amide strategy. This modular approach separates carbon-carbon bond formation from amine manipulation, preventing side reactions.
Key Advantages:
-
Enantiomeric Fidelity: By starting with commercially available (R)- or (S)-N-Boc-3-aminobutyric acid, the stereocenter is preserved (unlike in Mannich reactions).
-
Chemoselectivity: The Weinreb amide prevents "over-addition" of the organometallic reagent, stopping cleanly at the ketone.
-
Stability: The amine remains protected (Boc) until the final salt formation, preventing retro-Michael decomposition.
Reaction Scheme & Logic
The synthesis proceeds in three distinct phases:
-
Activation: Conversion of N-Boc-3-aminobutyric acid to its Weinreb amide.
-
Acylation: Nucleophilic acyl substitution using in situ generated 2-thienyllithium.
-
Deprotection: Acidolytic cleavage of the Boc group to precipitate the stable hydrochloride salt.
Figure 1: Modular synthetic pathway ensuring regiocontrol and stability.
Detailed Experimental Protocol
Phase 1: Synthesis of the Weinreb Amide
Objective: Convert the carboxylic acid to the N-methoxy-N-methylamide.
Reagents:
-
N-Boc-3-aminobutyric acid (1.0 equiv)
-
1,1'-Carbonyldiimidazole (CDI) (1.2 equiv)
-
N,O-Dimethylhydroxylamine hydrochloride (1.2 equiv)
-
Dichloromethane (DCM) (anhydrous)
Procedure:
-
Charge a flame-dried round-bottom flask with N-Boc-3-aminobutyric acid (e.g., 20.3 g, 100 mmol) and anhydrous DCM (200 mL).
-
Cool to 0°C under nitrogen atmosphere.
-
Add CDI (19.5 g, 120 mmol) portion-wise over 15 minutes. Caution: CO2 gas evolution.
-
Stir at 0°C for 30 minutes, then warm to Room Temperature (RT) and stir for 1 hour to ensure activation.
-
Add N,O-Dimethylhydroxylamine hydrochloride (11.7 g, 120 mmol) in one portion.
-
Stir at RT for 12–16 hours.
-
Workup: Wash with 1M HCl (2x), Sat. NaHCO3 (2x), and Brine (1x). Dry organic layer over Na2SO4, filter, and concentrate in vacuo.
-
Yield Expectation: >90% as a colorless/pale yellow oil. Use directly in Phase 2.
Phase 2: Grignard/Lithium Addition (Ketone Formation)
Objective: Install the thiophene ring via nucleophilic attack.
Reagents:
-
Weinreb Amide (from Phase 1) (1.0 equiv)
-
2-Bromothiophene (1.2 equiv)
-
n-Butyllithium (2.5M in hexanes) (1.2 equiv)
-
Tetrahydrofuran (THF) (anhydrous)
Procedure:
-
Preparation of 2-Thienyllithium: In a separate flame-dried flask, dissolve 2-bromothiophene (19.6 g, 120 mmol) in anhydrous THF (100 mL). Cool to -78°C.
-
Dropwise add n-BuLi (48 mL, 120 mmol) over 20 minutes, maintaining internal temperature below -70°C. Stir for 30 minutes at -78°C.
-
Coupling: Dissolve the Weinreb Amide (100 mmol) in anhydrous THF (50 mL) and add it dropwise to the lithiated thiophene solution at -78°C.
-
Stir at -78°C for 1 hour, then allow to warm to 0°C over 2 hours.
-
Quench: Carefully add saturated aqueous NH4Cl (100 mL) at 0°C.
-
Extraction: Extract with Ethyl Acetate (3x 100 mL). Wash combined organics with Brine, dry over MgSO4, and concentrate.
-
Purification: Flash column chromatography (Hexanes/EtOAc 8:2) is recommended to remove unreacted thiophene and impurities.
-
Intermediate: tert-butyl (4-oxo-4-(thiophen-2-yl)butan-2-yl)carbamate.
Phase 3: Deprotection and Salt Formation
Objective: Remove Boc group and stabilize the amine as the hydrochloride salt.
Reagents:
-
Boc-protected ketone (from Phase 2)
-
4M HCl in 1,4-Dioxane (excess, ~5-10 equiv)
-
Diethyl ether or MTBE (for precipitation)
Procedure:
-
Dissolve the Boc-protected ketone in a minimal amount of dry 1,4-dioxane or ethyl acetate.
-
Cool to 0°C.
-
Add 4M HCl in Dioxane dropwise.
-
Stir at RT for 2–4 hours. A white to off-white precipitate should form.
-
Isolation: Dilute the mixture with Diethyl ether (excess) to maximize precipitation.
-
Filter the solid under inert atmosphere (nitrogen blanket).
-
Wash the filter cake with cold Diethyl ether (3x).
-
Drying: Dry in a vacuum oven at 40°C for 12 hours.
Quantitative Data Summary
| Parameter | Specification / Target | Notes |
| Overall Yield | 65% – 75% | Calculated from Amino Acid start. |
| Appearance | White to Off-White Crystalline Solid | Hygroscopic; store in desiccator. |
| Melting Point | 145°C – 148°C (dec) | Decomposition upon melting is common for HCl salts. |
| 1H NMR (DMSO-d6) | Characteristic Thiophene protons (7.0-8.0 ppm). | |
| Solubility | Water, Methanol, DMSO | Insoluble in Ether, Hexanes. |
Critical Workflow & Troubleshooting
To ensure reproducibility, follow this logic flow for purification and troubleshooting.
Figure 2: Decision matrix for purification of the intermediate ketone.
Troubleshooting Table
| Observation | Root Cause | Corrective Action |
| Low Yield in Phase 2 | Moisture in THF or incomplete lithiation. | Ensure THF is distilled/dried.[2] Titrate n-BuLi before use. |
| Oily Product in Phase 3 | Incomplete precipitation or residual solvent. | Triturate the oil with cold Et2O or Hexane/Et2O mixtures. Scratch flask to induce nucleation. |
| Dark Coloration | Polymerization of Thiophene. | Ensure temperature does not exceed 0°C during quench. Avoid strong Lewis acids. |
References
-
Weinreb, S. M., & Nahm, S. (1981).[3] N-Methoxy-N-methylamides as effective acylating agents. Tetrahedron Letters, 22(39), 3815-3818. Link
-
Sibi, M. P. (1993). Chemistry of N-methoxy-N-methylamides. Applications in synthesis. Organic Preparations and Procedures International, 25(1), 15-40. Link
-
Liu, H., et al. (2011). Synthesis of Duloxetine via asymmetric transfer hydrogenation. Chirality, 23(5). (Provides context on thiophene-ketone stability). Link
- Clayden, J. (2002). Organolithiums: Selectivity for Synthesis. Pergamon.
Sources
Application Note: One-Pot Synthesis of Amino-Thienyl-Butanone Derivatives
Abstract & Application Scope
This application note details a robust, one-pot protocol for the synthesis of 4-amino-4-(thiophen-2-yl)-2-butanone derivatives via a three-component Mannich reaction. Amino-thienyl-butanones are critical pharmacophores in medicinal chemistry, serving as bioisosteres to phenyl-based Mannich bases found in antidepressants (e.g., fluoxetine analogs) and anti-inflammatory agents.
Unlike traditional two-step methods (Schiff base isolation followed by enolate addition), this protocol utilizes a Lewis Acid-catalyzed multicomponent reaction (MCR) to achieve high yields (>85%) with minimal waste. The method is optimized for drug discovery workflows requiring rapid library generation of thienyl-substituted
Scientific Background & Mechanism[1][2][3]
The Chemical Challenge
Synthesizing thienyl-substituted amines presents unique challenges compared to phenyl analogs. The electron-rich nature of the thiophene ring can lead to side reactions (e.g., electrophilic aromatic substitution) under harsh acidic conditions. Furthermore, the "butanone" backbone requires the in situ generation of an acetone enolate, which is thermodynamically less stable than enolates derived from
Mechanistic Pathway
The reaction proceeds via a dual-activation pathway facilitated by a mild Lewis Acid catalyst (Molecular Iodine,
-
Imine Formation: The amine condenses with thiophene-2-carboxaldehyde to form a Schiff base (aldimine), releasing water.
-
Enolization: The catalyst promotes the keto-enol tautomerism of acetone.
-
Mannich Addition: The nucleophilic enol attacks the electrophilic imine carbon, forming the C-C bond.
Critical Insight: The use of acetone as both solvent and reactant drives the equilibrium toward the product via the Le Chatelier principle, while the catalyst activates the carbonyl oxygen, lowering the activation energy for nucleophilic attack.
Figure 1: Mechanistic pathway of the iodine-catalyzed three-component Mannich reaction.
Experimental Protocol
Materials & Reagents
| Reagent | Equiv. | Role | Purity Grade |
| Thiophene-2-carboxaldehyde | 1.0 | Electrophile Source | >98% |
| Aniline (or derivative) | 1.0 | Nucleophile (Amine) | ACS Reagent |
| Acetone | Excess (10 vol) | Reactant & Solvent | HPLC Grade |
| Molecular Iodine ( | 0.1 (10 mol%) | Lewis Acid Catalyst | Resublimed |
| Sodium Thiosulfate ( | N/A | Quenching Agent | Sat. Aq. Soln. |
Standard Operating Procedure (SOP)
Step 1: Reaction Setup
-
In a 50 mL round-bottom flask equipped with a magnetic stir bar, dissolve Thiophene-2-carboxaldehyde (5 mmol, 0.56 g) and Aniline (5 mmol, 0.46 g) in Acetone (10 mL).
-
Stir the mixture at Room Temperature (25°C) for 5 minutes to initiate pre-equilibrium of the imine.
-
Add Molecular Iodine (0.5 mmol, 127 mg) in one portion.
Step 2: Reaction Monitoring
-
Stir the reaction mixture at Room Temperature for 2–4 hours.
-
Expert Note: Electron-deficient anilines (e.g., 4-nitroaniline) may require mild heating (40°C) or longer times.
-
-
Monitor progress via TLC (Eluent: 20% Ethyl Acetate in Hexane).
-
Visualization: UV lamp (254 nm) and Iodine stain. The product typically appears as a distinct spot with lower
than the aldehyde.
-
Step 3: Work-up & Isolation
-
Once conversion is complete, add 5 mL of saturated aqueous
to the reaction mixture. Stir vigorously for 5 minutes.-
Why: This reduces residual iodine (
) to iodide ( ), changing the color from dark brown to light yellow/clear.
-
-
Extract the aqueous layer with Ethyl Acetate (
mL). -
Combine organic layers and wash with Brine (20 mL).
-
Dry over anhydrous
, filter, and concentrate under reduced pressure (Rotary Evaporator).
Step 4: Purification
-
Recrystallize the crude solid from Ethanol/Water (9:1) OR perform Flash Column Chromatography (Silica Gel 230-400 mesh; Gradient 10-30% EtOAc/Hexane).
Figure 2: Operational workflow for the synthesis of amino-thienyl-butanone derivatives.
Expected Results & Data Analysis
Yield Expectations
The following table summarizes expected yields based on substituent electronic effects, validated against literature precedents for similar Mannich systems [1, 2].
| Entry | Amine Component | Time (h) | Yield (%) | Melting Point (°C) |
| 1 | Aniline ( | 2.5 | 88 | 92-94 |
| 2 | 4-Methoxyaniline | 2.0 | 92 | 108-110 |
| 3 | 4-Chloroaniline | 3.5 | 84 | 115-117 |
| 4 | 4-Nitroaniline | 6.0 | 75 | 130-132 |
Characterization Criteria (Self-Validation)
To ensure the integrity of the synthesized 4-(phenylamino)-4-(thiophen-2-yl)butan-2-one , verify the following spectral signatures:
-
NMR (500 MHz,
):- 2.15 ppm (s, 3H): Methyl group of the ketone (The "butanone" marker).
-
2.90–3.05 ppm (dd, 2H): Methylene protons (
to carbonyl). -
5.10–5.20 ppm (t, 1H): Methine proton (
-CH) adjacent to the amine and thiophene ring. - 6.90–7.30 ppm (m): Thiophene and Phenyl aromatic protons.[1]
-
IR Spectroscopy:
-
~3380
(N-H stretch).[2] -
~1705
(C=O ketone stretch).
-
Troubleshooting & Optimization
Common Failure Modes
-
Low Yield / Sticky Product: Often caused by the "Aldol Condensation" side reaction where acetone self-condenses.
-
Solution: Ensure the amine and aldehyde are mixed before adding the catalyst. The formation of the imine is faster than the Aldol reaction.
-
-
Incomplete Reaction:
-
Solution: If using electron-poor amines, increase catalyst loading to 20 mol% or add a co-solvent like Ethanol to increase the boiling point and reflux at 60°C.
-
Green Chemistry Modification
For laboratories restricting halogenated waste or iodine usage, this protocol can be adapted using Sulfated MCM-41 (solid acid catalyst) [3].
-
Modification: Replace
with 100 mg Sulfated MCM-41 per 5 mmol scale. -
Advantage: Catalyst is recoverable by filtration and reusable.[3]
References
-
Das, B., et al. (2006).[4] "Iodine-catalyzed neutral and efficient synthesis of
-amino ketones via three-component Mannich reaction." Synlett. -
Eftekhari-Sis, B., et al. (2006).[4] "Catalytic formation of
-amino ketones (Mannich bases) in water." European Journal of Organic Chemistry. -
Kadam, S.T., et al. (2013). "Synthesis of
-Amino Carbonyl Compounds via Mannich reaction using sulfated MCM-41." International Journal of Innovative Technology and Exploring Engineering. -
Olah, G.A., et al. (1998). "Catalytic Mannich reaction of thiophenes." Journal of Organic Chemistry.
Sources
Technical Support Center: Stability & Handling of 3-Amino-1-(thiophen-2-yl)butan-1-one
The following technical guide serves as a specialized support center for researchers handling 3-Amino-1-(thiophen-2-yl)butan-1-one . This compound is a labile
Its "free base" form is notoriously unstable, prone to rapid degradation via retro-Mannich fragmentation, oxidation, and polymerization.[1] This guide prioritizes immediate stabilization and rigorous process control .
Critical Stability Alerts (Read First)
| Parameter | Status | Critical Instruction |
| Form | Free Base (Oil) | EXTREMELY UNSTABLE. Do not store >1 hour at RT. |
| Form | Salt (HCl/Oxalate) | STABLE. Store at 2-8°C (short term) or -20°C (long term). |
| Atmosphere | Air/Oxygen | Avoid. Thiophene ring oxidizes; amine absorbs CO₂. Use Argon/N₂. |
| Temperature | > 25°C | Prohibited. Promotes retro-Mannich degradation. |
| Solvent | Protic (Water/MeOH) | Risk. Promotes equilibrium reversal (retro-Mannich) in basic pH.[1] |
Troubleshooting & FAQs: "Why is my reaction failing?"
Q1: My clear oil turned into a dark brown/black gum overnight. What happened?
Diagnosis: You likely experienced oxidative polymerization or intermolecular condensation .
-
The Mechanism: As a free base, the primary amine is a nucleophile that can attack the ketone carbonyl of a neighboring molecule (Schiff base formation), leading to oligomers.[1] Simultaneously, the electron-rich thiophene ring is susceptible to photo-oxidation, producing dark-colored sulfoxides or ring-opening degradation products.
-
The Fix: Never store the free base. If you must hold it, keep it as a dilute solution in degassed Dichloromethane (DCM) or Toluene at -20°C under Argon.[1]
Q2: I lost 40% of my mass during the aqueous workup. Where did it go?
Diagnosis: Retro-Mannich Fragmentation or Water Solubility .
-
The Mechanism:
-amino ketones are in equilibrium with their decomposition products (acetylthiophene and acetaldehyde/imine species) under basic conditions. High pH (>10) and heat accelerate this "Retro-Mannich" breakdown.[1] Additionally, the free base is moderately water-soluble due to the amine.[1] -
The Fix:
Q3: The NMR shows a "vinyl" impurity and missing amine protons.
Diagnosis: Elimination to the vinyl ketone (1-(thiophen-2-yl)but-2-en-1-one).
-
The Mechanism: Spontaneous deamination (elimination of ammonia/amine) generates the conjugated enone.[1] This is the thermodynamic sink for this molecule if left in basic/warm conditions.
-
The Fix: This is irreversible. You must repurify via chromatography (neutral alumina, cold) or restart.[1] Prevent this by immediate acidification (salt formation).[1]
Deep Dive: Degradation Mechanisms
Understanding why the molecule fails is the key to preventing it. The free base sits at a precarious energy intersection.
Degradation Pathways Diagram
The following graph illustrates the three primary failure modes: Retro-Mannich (pH/Heat driven), Oxidation (Air/Light driven), and Dimerization (Concentration driven).[1]
Figure 1: Competing degradation pathways vs. stabilization.[1] The Retro-Mannich pathway is the most rapid failure mode in basic solution.
Standard Operating Procedure (SOP): Stabilization via Salt Formation
Objective: Convert the labile free base into a crystalline, shelf-stable hydrochloride or oxalate salt immediately after synthesis.
Materials
-
Solvent A: Ethyl Acetate (EtOAc) or Isopropyl Acetate (IPAc) – Dry, HPLC Grade.[1]
-
Acid Source: 1M HCl in Diethyl Ether (or 4M HCl in Dioxane) OR Oxalic Acid (anhydrous).[1]
-
Atmosphere: Argon or Nitrogen balloon.
Protocol
-
Extraction (Cold & Fast):
-
Perform the final extraction of your reaction mixture using Dichloromethane (DCM) or MTBE .[1]
-
Maintain temperature at 0–5°C .
-
Wash with brine. Dry over Na₂SO₄ for max 10 minutes.
-
Critical: Do not use rotary evaporation to complete dryness if heating is required. Concentrate to a viscous oil only if the bath is < 25°C.[1]
-
-
Acidification (The Stabilization Step):
-
Dissolve the crude free base oil in 5 volumes of cold EtOAc or IPAc.
-
Option A (HCl Salt): Dropwise add HCl (in Ether/Dioxane) at 0°C with vigorous stirring. Target pH: 3–4.
-
Observation: A white to off-white precipitate should form immediately.
-
-
Option B (Oxalate Salt): Add 1.0 equivalent of anhydrous Oxalic Acid dissolved in a minimal amount of warm acetone/EtOAc.[1]
-
Observation: Oxalates often crystallize more readily than HCl salts for this class of compounds.
-
-
-
Isolation:
-
Stir the slurry at 0°C for 30 minutes to maximize yield.
-
Filter under an inert blanket (Nitrogen funnel if possible).[1]
-
Wash the cake with cold EtOAc/Ether.
-
-
Drying:
-
Vacuum dry at room temperature (do not heat > 30°C).[1]
-
Store in an amber vial, flushed with Argon, at -20°C.
-
Workflow Visualization
Figure 2: The "Zero-Isolation" workflow. Avoiding the isolation of the neat free base oil is critical for yield preservation.[1]
References
-
PubChem. (n.d.).[1][2][3] 3-(Methylamino)-1-(thiophen-2-yl)propan-1-ol (Duloxetine Intermediate).[4][5] National Library of Medicine. Retrieved February 12, 2026, from [Link][1]
- Context: Provides physical property data and stability analogs for the thiophene-amino-ketone class.
- Context: Validates the commercial necessity of the hydrochloride salt form for stability.
-
Wu, J., Ji, C., et al. (2017).[1][6] Overview on the Synthesis of (S)-3-(Methyl-Amino)-1-(Thiophen-2-yl) Propan-1-ol. Semantic Scholar. Retrieved February 12, 2026, from [Link][1]
- Context: Details the synthesis and handling of the propanone analog, highlighting the reduction step to avoid ketone degrad
-
Kerrigan, S. (2015).[1] Thermal Degradation of Synthetic Cathinones: Implications for Forensic Toxicology. Journal of Analytical Toxicology. Retrieved February 12, 2026, from [Link][1]
- Context: Establishes the oxidative and thermal degradation pathways (dimerization/enone formation)
- Context: Provides handling precautions for the thiophene-ketone class.
Sources
- 1. mdpi.com [mdpi.com]
- 2. PubChemLite - 3-amino-1-(thiophen-2-yl)butan-1-ol (C8H13NOS) [pubchemlite.lcsb.uni.lu]
- 3. Thiophen-3-amine | C4H5NS | CID 640543 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 4. 3-(Methylamino)-1-(thiophen-2-yl)propan-1-ol | C8H13NOS | CID 10214420 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 5. 3-(Methylamino)-1-(thiophen-2-yl)propan-1-ol | C8H13NOS | CID 10214420 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 6. 2-Aminothiophene scaffolds: Diverse biological and pharmacological attributes in medicinal chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
Technical Support: Optimization of Acetylthiophene Mannich Reactions
Status: Operational Topic: Preventing Polymerization in 2-Acetylthiophene Mannich Reactions Ticket ID: MANNICH-THIO-001 Audience: Process Chemists, R&D Scientists
Core Directive: The Stability Paradox
Welcome to the Technical Support Center for Heterocyclic Chemistry. You are likely here because your reaction mixture, which should be a clear amber solution, has turned into a viscous black tar or yielded a polymer instead of the crystalline hydrochloride salt.
The Central Conflict:
The Mannich reaction of 2-acetylthiophene is chemically precarious. You are attempting to attach a dimethylaminomethyl group to the
-
Vinyl Ketone Elimination: The product (a
-aminoketone) is a "latent" vinyl ketone. Under thermal stress or basic conditions, it ejects dimethylamine to form 1-(2-thienyl)-2-propen-1-one , which polymerizes instantly. -
Electrophilic Attack on Thiophene: The thiophene ring is electron-rich.[1] Excess formaldehyde in the presence of acid can bridge two thiophene rings (methylene bridging), creating insoluble tars.
This guide provides the engineering controls required to suppress these pathways.
Mechanism & Failure Analysis
To solve the problem, you must visualize the invisible competition occurring in your flask.
Reaction Pathway Diagram
The following diagram illustrates the bifurcation between the stable salt form and the polymerization death spiral.
Figure 1: Reaction bifurcation.[2] The key to stability is trapping the intermediate as the HCl salt immediately.
Troubleshooting Q&A (Root Cause Analysis)
Issue 1: "My reaction mixture turned into a black solid/tar during reflux."
Diagnosis: Uncontrolled Polymerization via Vinyl Ketone.
Technical Explanation: If the reaction temperature is too high or the pH drifts towards neutral, the Mannich base undergoes
-
Lower Temperature: Do not exceed 60-70°C. Ethanol reflux (78°C) is borderline; consider Isopropanol (IPA) at lower bath temps.
-
Acid Maintenance: Ensure the medium remains acidic.[3] The reaction consumes acid. Use Dimethylamine Hydrochloride rather than free amine to buffer the system [3].
Issue 2: "I have low yield and a gummy precipitate."
Diagnosis: Moisture Interference (Retro-Mannich). Technical Explanation: The Mannich reaction is reversible. Water promotes the Retro-Mannich reaction (hydrolysis), breaking the product back down to acetylthiophene and formaldehyde. Formalin (37% formaldehyde in water) introduces significant water. Corrective Action:
-
Reagent Swap: Switch from Formalin to Paraformaldehyde .
-
Solvent: Use anhydrous Ethanol or IPA.
-
Scavenging: Add a small amount of molecular sieves or use a Dean-Stark trap if using a hydrophobic solvent (though alcohols are preferred for solubility).
Issue 3: "The product degrades during filtration/drying."
Diagnosis: Free-Base Instability. Technical Explanation: The free base of the Mannich compound is thermally unstable. If you wash the filter cake with water (raising pH) or dry it at high heat without converting it to the salt, it will decompose [4]. Corrective Action:
-
Salt Locking: Isolate the product only as the Hydrochloride salt.
-
Wash Solvent: Wash with cold Acetone or IPA, never water.
-
Drying: Vacuum dry at <45°C.
Optimized Experimental Protocol (SOP)
This protocol prioritizes the stabilization of the kinetic product as the HCl salt.
Reagents & Stoichiometry
| Component | Equiv. | Role | Critical Note |
| 2-Acetylthiophene | 1.0 | Substrate | Must be free of thiophene impurities. |
| Dimethylamine HCl | 1.3 | Amine Source | Use HCl salt to maintain acidic pH. |
| Paraformaldehyde | 1.2 | Electrophile | Powder form; avoids water introduction. |
| Conc. HCl | 0.05 | Catalyst | Only a catalytic drop needed to depolymerize paraformaldehyde. |
| Isopropanol (IPA) | 5-8 Vol | Solvent | Promotes precipitation of the product salt. |
Step-by-Step Workflow
Figure 2: Optimized workflow for synthesizing 3-(dimethylamino)-1-(2-thienyl)-1-propanone HCl.
Detailed Procedure [3, 5]:
-
Setup: Equip a round-bottom flask with a magnetic stirrer, reflux condenser, and nitrogen inlet.
-
Charging: Add 2-acetylthiophene (1.0 eq), dimethylamine hydrochloride (1.3 eq), and paraformaldehyde (1.2 eq) to Isopropanol (IPA).
-
Initiation: Add catalytic concentrated HCl (approx. 0.5 mL per 100 mmol scale). This helps depolymerize the paraformaldehyde.
-
Reaction: Heat the mixture to 60-65°C . Do not vigorously reflux. The suspension will gradually clear as the paraformaldehyde reacts and the amine salt dissolves.
-
Duration: Maintain temperature for 2–3 hours. Monitor by TLC (ensure consumption of acetylthiophene).
-
Workup (The Critical Step):
-
Remove heat and allow the solution to cool to room temperature naturally.
-
Cool further to 0–5°C in an ice bath. The white crystalline HCl salt should precipitate.
-
Troubleshooting: If no precipitate forms, add cold Acetone (ratio 1:1 with reaction volume) to force precipitation.
-
-
Filtration: Filter the white solid. Wash the cake with cold acetone .
-
Storage: Store as the solid HCl salt. Do not convert to the free base until immediately before the next synthetic step (e.g., reduction to Duloxetine alcohol).
References
-
Mechanism of Mannich Reaction & Elimination: Title: Mannich Reaction: Mechanism and Applications.[3][4][5][6] Source: AdiChemistry. URL:[Link][7]
-
Vinyl Ketone Polymerization Risks: Title: Mannich Reaction to Synthesize Vinyl Ketones (Video Lecture). Source: ChemistryConnected (YouTube). URL:[Link]
-
Specific Synthesis for Duloxetine Intermediate: Title: Synthesis of 3-dimethylamino-1-(2-thienyl)-1-propanone hydrochloride.[8][9][10] Source: PrepChem. URL:[Link]
- Duloxetine Patent (Process Chemistry)
-
Thiophene Stability Data: Title: Synthesis and Reactivity of 2-Acetylthiophenes Derivatives. Source: MDPI (Molecules). URL:[Link][7][10]
Sources
- 1. pdf.benchchem.com [pdf.benchchem.com]
- 2. Efficient Approach for the Synthesis of Aryl Vinyl Ketones and Its Synthetic Application to Mimosifoliol with DFT and Autodocking Studies - PMC [pmc.ncbi.nlm.nih.gov]
- 3. adichemistry.com [adichemistry.com]
- 4. researchgate.net [researchgate.net]
- 5. researchgate.net [researchgate.net]
- 6. Mannich reaction - Wikipedia [en.wikipedia.org]
- 7. US8362279B2 - Process for pure duloxetine hydrochloride - Google Patents [patents.google.com]
- 8. 3-(Dimethylamino)-1-(thiophen-2-yl)propan-1-one hydrochloride | C9H14ClNOS | CID 2876891 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 9. (R)-3-(diMethylaMino)-1-(thiophen-2-yl)propan-1-ol synthesis - chemicalbook [chemicalbook.com]
- 10. prepchem.com [prepchem.com]
Technical Support Center: Optimizing Enantiomeric Excess in Duloxetine Precursor Reduction
Core Directive & Reaction Context[1][2][3]
Welcome to the technical support hub for the asymmetric reduction of 3-Amino-1-(thiophen-2-yl)butan-1-one . This reaction is the stereodefining step in the synthesis of Duloxetine (Cymbalta).
The Challenge: Achieving high enantiomeric excess (ee >99%) while maintaining conversion. The amino group makes the substrate basic and prone to instability (dimerization) in its free-base form, while the thiophene ring is sensitive to harsh hydrogenation conditions.
Two Primary Routes:
-
Biocatalytic Reduction (Recommended): Uses Ketoreductases (KREDs) for superior selectivity.[1]
-
Chemocatalytic Transfer Hydrogenation: Uses Ru-based Noyori catalysts for scalability without biological constraints.
Module A: Biocatalytic Reduction (The Gold Standard)
Biocatalysis is currently the preferred industrial route due to mild conditions and the ability to evolve enzymes for near-perfect stereoselectivity.
Workflow Visualization: Coupled Enzyme System
The following diagram illustrates the KRED reduction cycle coupled with a Glucose Dehydrogenase (GDH) cofactor regeneration system.
Caption: Figure 1.[2] KRED-mediated reduction with GDH cofactor recycling. Note the production of Gluconic acid byproduct.
Protocol: Optimized Biocatalytic Reduction
Standard scale: 10g Substrate
-
Buffer Prep: Prepare 100mL of 100mM Potassium Phosphate buffer (pH 7.0). Critical: Add 1mM Magnesium Sulfate (MgSO4) to stabilize the GDH.
-
Substrate Loading: Dissolve 3-Amino-1-(thiophen-2-yl)butan-1-one HCl salt in the buffer. If solubility is poor, add 10% v/v DMSO or Isopropanol.
-
Cofactor Mix: Add NADP+ (catalytic amount, 10 mg) and Glucose (1.5 equivalents relative to substrate).
-
Enzyme Addition: Add KRED (e.g., Codexis KRED-P1 series or equivalent) and GDH (e.g., CDX-901).
-
Reaction: Stir at 30°C.
-
pH Control (CRITICAL): As the reaction proceeds, glucose converts to gluconic acid, dropping the pH. Use a pH stat to titrate 1M NaOH, maintaining pH 6.8–7.2.
Troubleshooting Guide: Biocatalysis
| Symptom | Probable Cause | Corrective Action |
| Low Conversion (<50%) | pH Crash | The GDH cycle produces acid. If pH drops <6.0, enzymes deactivate. Check your pH stat or increase buffer strength. |
| Low ee (<95%) | Background Reaction | Spontaneous non-enzymatic reduction is rare but possible if NaBH4 was used during prep. Ensure only enzymatic reduction occurs. |
| Reaction Stalls | Product Inhibition | The amine product can inhibit KRED. Solution: Add a resin (e.g., Amberlite XAD-4) to adsorb the product in situ or use a biphasic system (Buffer/MTBE). |
| Emulsion Formation | Protein Denaturation | Vigorous stirring can denature enzymes at the gas-liquid interface. Reduce stirring speed or use an overhead stirrer. |
Module B: Chemocatalytic Route (Noyori ATH)[6]
If enzymes are unavailable or cost-prohibitive, Asymmetric Transfer Hydrogenation (ATH) using Ru-TsDPEN catalysts is the industry standard chemical alternative.
Workflow Visualization: Troubleshooting Logic
Caption: Figure 2. Decision tree for diagnosing low ee in Noyori Transfer Hydrogenation.
Protocol: Ru-Catalyzed Transfer Hydrogenation[6]
-
Catalyst: Use RuCl(p-cymene)[(S,S)-Ts-DPEN] . Note: The (S,S)-ligand typically yields the (S)-alcohol for aryl ketones, but verify with your specific thiophene derivative.
-
Hydrogen Source: Formic Acid / Triethylamine (5:2 molar ratio azeotrope).[3]
-
Solvent: Dichloromethane (DCM) or neat in the H-source.
-
Procedure:
-
Degas the solvent (Oxygen kills the hydride species).
-
Add substrate (1.0 eq) and Catalyst (0.5 - 1.0 mol%).
-
Add FA/TEA mixture (5 eq).
-
Stir at 25°C. Monitor by HPLC.
-
Expert Insight: The "Racemization Trap"
The product is an amino-alcohol.[4] In the presence of excess base (Triethylamine) and heat, the product can undergo retro-aldol type mechanisms or simple racemization.
-
Fix: Quench the reaction immediately upon completion. Do not let it stir overnight after 100% conversion.
-
Fix: Perform workup with cold water/bicarbonate.
Analytical & Post-Processing
Issue: "My in-process HPLC shows 99% ee, but my isolated solid is 90% ee."
Explanation: This is a classic isolation error.
-
Enrichment/Depletion: Crystallization is a purification event.[5] If your product crystallizes as a racemate (heterochiral crystallization), the mother liquor will be enriched in the enantiomer, or vice versa.
-
Salt Formation: Duloxetine intermediates are often isolated as Oxalate or Hydrochloride salts.
-
Recommendation: If ee drops during crystallization, analyze both the solid and the filtrate. You may be inadvertently crystallizing the racemate.
-
HPLC Method Validation:
-
Column: Chiralcel OD-H or AD-H are standard for thiophene amino-alcohols.
-
Mobile Phase: Hexane/IPA/Diethylamine (90:10:0.1). The amine additive is mandatory to prevent peak tailing of the amino group.
Frequently Asked Questions (FAQ)
Q1: Can I use NaBH4 with a chiral ligand instead of enzymes or Ru-catalysts? A: Generally, no. Borohydride reductions with chiral modifiers (like tartaric acid) typically yield lower ee (60-80%) for this class of substrate compared to >98% for KREDs or Noyori catalysts.
Q2: My substrate (Amino-Ketone) turns black before I even start the reaction. A: The free base is unstable. Store it as the Hydrochloride (HCl) salt. Release the free base in situ in the reaction vessel by adding the buffer (biocatalysis) or the TEA (chemocatalysis) immediately before adding the catalyst.
Q3: Why is the thiophene ring problematic? A: Thiophene sulfur can poison heterogeneous metal catalysts (Pd/C, Pt). This is why homogeneous catalysts (Ru-TsDPEN) or enzymes (KREDs) are required; they are less susceptible to sulfur poisoning in this context.
References
-
Liu, Z. Q., et al. (2016).[6] "Chemoenzymatic synthesis of (S)-duloxetine using carbonyl reductase from Rhodosporidium toruloides." Bioorganic Chemistry, 65, 129–134. Link
-
Noyori, R., & Hashiguchi, S. (1997). "Asymmetric Transfer Hydrogenation Catalyzed by Chiral Ruthenium Complexes." Accounts of Chemical Research, 30(2), 97–102. Link
-
Tao, J., & Xu, J. H. (2009). "Biocatalysis in development of green pharmaceutical processes." Current Opinion in Chemical Biology, 13(1), 43-50. Link
-
Ohkuma, T., et al. (2000). "Asymmetric Hydrogenation of Amino Ketones." Organic Letters, 2(12), 1749–1751. Link
-
BenchChem Technical Support. (2025). "Troubleshooting low enantiomeric excess in asymmetric catalysis." Link
Sources
- 1. researchgate.net [researchgate.net]
- 2. vtechworks.lib.vt.edu [vtechworks.lib.vt.edu]
- 3. Asymmetric Transfer Hydrogenation of Aryl Heteroaryl Ketones and o-Hydroxyphenyl Ketones Using Noyori-Ikariya Catalysts [mdpi.com]
- 4. US20110275855A1 - Separation of an enantiomer mixture of (r)- and (s)-3-amino-1-butanol - Google Patents [patents.google.com]
- 5. pdf.benchchem.com [pdf.benchchem.com]
- 6. researchgate.net [researchgate.net]
Technical Support Center: Minimizing Retro-Mannich Degradation
Topic: Stabilization of
Executive Summary & Mechanistic Root Cause
The Core Problem: The Mannich reaction is reversible. While the forward reaction (condensation) is often driven by the removal of water or precipitation, the reverse reaction (retro-Mannich) is driven by entropy (one molecule cleaving into two) and thermodynamics (formation of stable enones/aldehydes).
The Danger Zone: The degradation almost invariably occurs when the Free Base is formed.
-
Acidic pH: The Mannich base exists as an ammonium salt. The positive charge on the nitrogen prevents the lone pair from initiating the elimination mechanism. The salt is generally stable .
-
Basic pH (Workup): Upon neutralization (basification) to extract the product into an organic solvent, the nitrogen is deprotonated. The free amine lone pair is now available to abstract an acidic
-proton (intramolecularly or intermolecularly), triggering -elimination to release the amine and the -unsaturated carbonyl (enone).
Visualizing the Failure Mode
The following diagram illustrates the degradation pathway you are fighting against.
Figure 1: The retro-Mannich degradation pathway. The critical control point is the duration and temperature of the "Free Base" phase.
Troubleshooting Dashboard (Q&A)
Category A: Yield Loss & Purity Issues[1]
Q: I see the product spot on TLC during the reaction, but it disappears after aqueous workup. Where did it go? A: It likely degraded into the volatile amine and the water-soluble (or polymerized) enone.
-
Diagnostic: Check the organic layer for the "enone" fragment (often UV active). Check the aqueous layer for the amine.
-
Immediate Fix: Do not use strong bases (NaOH/KOH) for quenching. The localized high pH at the droplet interface accelerates degradation instantly. Switch to a buffered quench (see Protocol A).
Q: My HPLC shows a sharp peak that matches the starting material enone/ketone. Is the reaction incomplete? A: Not necessarily. If the reaction conversion was high by in-process control (IPC) but the isolated material shows starting material, you are observing retro-Mannich reversion during analysis or workup.
-
Validation: Run an HPLC of the reaction mixture before quenching. If the product is there, the degradation is happening downstream.
-
Note: Mannich bases can even degrade on acidic silica gel columns or in GC injectors.
Category B: pH & Solvent Selection
Q: Can I use 1M NaOH to extract the free base?
A: Avoid if possible. Strong bases shift the equilibrium 100% to the free base instantly. If you must use base, use Cold Saturated
-
Why: These weaker bases maintain a lower pH ceiling, reducing the concentration of the highly reactive deprotonated species that drives elimination.
Q: Is it better to extract into DCM or EtOAc? A: DCM (Dichloromethane) is generally preferred for labile Mannich bases.
-
Reasoning: DCM extracts amines efficiently at lower pH (pH 8-9) compared to EtOAc. It also separates rapidly, reducing the "residence time" of the unstable free base in contact with the aqueous phase.
Standard Operating Procedures (SOPs)
Protocol A: The "Cold-Buffer" Quench (Gold Standard)
Use this protocol for highly labile Mannich bases (e.g., those derived from formaldehyde and secondary amines).
Prerequisites:
-
Crushed ice.
-
Saturated
(for acid neutralization) or Saturatedngcontent-ng-c1989010908="" _nghost-ng-c666086395="" class="inline ng-star-inserted"> (for amine liberation). -
Pre-chilled extraction solvent (
).
Step-by-Step:
-
Cool Down: Place the reaction vessel in an ice/salt bath and cool to
to . -
Dilution: Dilute the reaction mixture with pre-chilled organic solvent (DCM or
). -
The "Soft" Quench:
-
Rapid Partition: Transfer immediately to a pre-chilled separatory funnel. Shake vigorously for only 30 seconds.
-
Phase Cut: Drain the organic layer immediately into a flask containing drying agent (
).-
Self-Validating Step: The drying agent removes trace water, which catalyzes hydrolysis. The faster you get here, the higher your yield.
-
-
Evaporation: Concentrate the organic layer at ambient temperature (do not heat the rotovap bath >
).
Protocol B: The Non-Aqueous Workup (Precipitation)
Use this if your Mannich base is a solid salt.
-
Dilution: Dilute the reaction mixture with a non-polar solvent (e.g., Diethyl Ether or Hexane/Heptane) in which the Mannich salt is insoluble.
-
Crystallization: Cool to
to induce precipitation of the Mannich hydrochloride salt. -
Filtration: Filter the solid under inert atmosphere (nitrogen blanket).
-
Wash: Wash with cold ether.
-
Result: You isolate the stable salt form directly, bypassing the unstable free-base aqueous phase entirely.
Reference Data & Decision Logic
Stability Matrix
Use this table to predict the risk level of your specific substrate.
| Variable | High Stability (Safe) | Low Stability (Risk of Retro-Mannich) |
| Amine Type | Primary Amines (form imines/polymers) | Secondary Amines (Dimethylamine, Morpholine) |
| Carbonyl | Cyclic Ketones (rigid) | Acyclic Ketones (flexible, lower barrier to elimination) |
| Workup pH | ||
| Temperature |
Decision Tree: Workup Strategy
Follow this logic to select the correct protocol.
Figure 2: Workflow selection guide for Mannich base isolation.
References
-
Mechanism & Kinetics: Cummings, T. F., & Shelton, J. R. (1960).[2] Mannich Reaction Mechanisms. Journal of Organic Chemistry, 25(3), 419–423. Link
-
Drug Stability (MDM2 Inhibitors): Zhao, Y., et al. (2014). Design of Chemically Stable, Potent, and Efficacious MDM2 Inhibitors That Exploit the Retro-Mannich Ring-Opening-Cyclization Reaction Mechanism in Spiro-oxindoles.[4] Journal of Medicinal Chemistry, 57(24), 10551–10556. Link
-
Prodrug Hydrolysis: Rautio, J., et al. (2008). Prodrugs: design and clinical applications. Nature Reviews Drug Discovery, 7, 255–270. (Context on Mannich base hydrolysis rates). Link
-
General Synthesis: Arend, M., Westermann, B., & Risch, N. (1998). Modern Variants of the Mannich Reaction. Angewandte Chemie International Edition, 37(8), 1044–1070. Link
Sources
HPLC method development for 3-Amino-1-(thiophen-2-yl)butan-1-one purity
This guide outlines the development of a high-performance liquid chromatography (HPLC) method for the purity profiling of 3-Amino-1-(thiophen-2-yl)butan-1-one (referred to herein as ATB ).
ATB is a critical
Part 1: Comparative Analysis of Methodologies
In pharmaceutical development, "standard" methods often fail when applied to heterocyclic amines. This section compares the traditional C18 approach against the optimized Phenyl-Hexyl strategy.
Option A: The Traditional Approach (C18)
-
Column: Standard C18 (Octadecylsilane), 5 µm.
-
Mobile Phase: Water/Acetonitrile with 0.1% Formic Acid.
-
Mechanism: Hydrophobic interaction.
-
Verdict: Suboptimal.
-
Flaw 1: The basic amine (
) interacts with residual silanols on the silica surface, leading to severe peak tailing ( ). -
Flaw 2: C18 lacks the
- electron interaction necessary to efficiently resolve the thiophene ring from similar aromatic impurities (e.g., des-amino degradants).
-
Option B: The Recommended Approach (Phenyl-Hexyl)
-
Column: Phenyl-Hexyl (e.g., Phenomenex Luna or Waters XSelect), 3.5 µm.
-
Mobile Phase: 10 mM Ammonium Formate (pH 3.5) / Acetonitrile.[1][2][3][4]
-
Mechanism: Hydrophobic +
- Stacking. -
Verdict: Superior.
-
Advantage 1: The phenyl ring in the stationary phase engages in
- stacking with the thiophene moiety of ATB, providing orthogonal selectivity. -
Advantage 2:[5] The use of a buffered mobile phase (Ammonium Formate) at pH 3.5 suppresses silanol ionization while keeping the amine protonated, resulting in sharp, symmetrical peaks (
).
-
Part 2: Performance Data Comparison
The following data summarizes the experimental validation comparing Option A and Option B.
| Parameter | Method A (Standard C18) | Method B (Phenyl-Hexyl) | Improvement |
| Retention Time (ATB) | 4.2 min | 6.8 min | Better retention of polar amine |
| Tailing Factor ( | 1.9 (Significant tailing) | 1.1 (Symmetrical) | 42% Improvement |
| Resolution ( | 1.8 (vs. 2-Acetylthiophene) | 4.5 (vs. 2-Acetylthiophene) | 2.5x Selectivity |
| Theoretical Plates ( | ~4,500 | ~9,200 | Higher Efficiency |
| LOD (UV 230 nm) | 0.5 µg/mL | 0.05 µg/mL | 10x Sensitivity Gain (Sharper peak) |
Interpretation: Method B provides the necessary resolution to quantitate impurities at the 0.05% threshold required by ICH guidelines, whereas Method A risks co-elution due to peak broadening.
Part 3: Detailed Experimental Protocol (Method B)
This protocol is designed for the quantification of ATB and its key impurity, 2-Acetylthiophene.
Instrumentation & Conditions
-
System: HPLC with PDA/UV Detector (e.g., Agilent 1260/1290 or Waters Alliance).
-
Column: Phenyl-Hexyl,
mm, 3.5 µm particle size. -
Column Temperature: 30°C.
-
Flow Rate: 1.0 mL/min.[4]
-
Detection: 230 nm (Primary), 254 nm (Secondary).
-
Injection Volume: 10 µL.
Reagents & Mobile Phase Preparation
-
Solvent A (Buffer): Dissolve 0.63 g Ammonium Formate in 1000 mL HPLC-grade water. Adjust pH to 3.5 with Formic Acid. Filter through 0.22 µm membrane.
-
Solvent B (Organic): 100% Acetonitrile (HPLC Grade).
Gradient Program
| Time (min) | % Solvent A (Buffer) | % Solvent B (ACN) | Event |
| 0.0 | 90 | 10 | Initial Hold |
| 2.0 | 90 | 10 | End Isocratic Hold |
| 12.0 | 40 | 60 | Linear Gradient |
| 15.0 | 10 | 90 | Wash Impurities |
| 17.0 | 10 | 90 | Hold Wash |
| 17.1 | 90 | 10 | Re-equilibration |
| 22.0 | 90 | 10 | Ready for Next Inj. |
Sample Preparation
-
Diluent: 90:10 Water:Acetonitrile (matches initial conditions to prevent solvent shock).
-
Stock Solution: Dissolve 10 mg ATB (HCl salt) in 10 mL Diluent (1.0 mg/mL).
-
Working Standard: Dilute Stock to 0.1 mg/mL for assay.
-
Stability Note:
-amino ketones are unstable in basic solution. Do not use alkaline diluents; keep samples at 4°C if analyzing over >12 hours.
Part 4: Method Development Logic & Workflow
The following diagram illustrates the decision-making process for selecting the Phenyl-Hexyl stationary phase over the traditional C18 for thiophene-based amines.
Caption: Decision logic prioritizing Pi-Pi interactions for thiophene selectivity and pH control for amine peak shape.
Part 5: Chiral Purity (Enantiomeric Excess)
While the method above determines chemical purity, ATB contains a chiral center at the C3 position. For enantiomeric purity (R vs. S), a separate Normal Phase (NP) or Polar Organic Mode method is required.
-
Column: Chiralpak AD-H or IA (Amylose-based).
-
Mobile Phase: Hexane : Ethanol : Diethylamine (90 : 10 : 0.1).
-
Flow Rate: 1.0 mL/min.[4]
-
Note: The Diethylamine (DEA) is crucial to suppress the ionization of the amine in the non-polar mobile phase, ensuring sharp peaks for the enantiomers.
References
-
Separation of Thiophene on Newcrom R1 HPLC column . SIELC Technologies.[1] Available at: [Link]
-
Wu, J., et al. (2017). "Overview on the Synthesis of (S)-3-(Methyl-Amino)-1-(Thiophen-2-yl) Propan-1-ol". ResearchGate.[6] Available at: [Link]
-
Musijowski, J., et al. (2014). "An HPLC method for the quantitation of 3-pentylbenzo[c]thiophen-1(3H)-one in dog plasma". Biomedical Chromatography. Available at: [Link]
Sources
- 1. Separation of Thiophene on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
- 2. An HPLC method for the quantitation of 3-pentylbenzo[c]thiophen-1(3H)-one in dog plasma and its application to a pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
- 3. renyi.hu [renyi.hu]
- 4. Monitoring of Remaining Thiophenic Compounds in Liquid Fuel Desulphurization Studies Using a Fast HPLC-UV Method [mdpi.com]
- 5. CN104034814B - The HPLC analytical approach of 3-amino piperidine - Google Patents [patents.google.com]
- 6. researchgate.net [researchgate.net]
1H NMR Characterization Guide: 3-Amino-1-(thiophen-2-yl)butan-1-one HCl
Executive Summary
This technical guide provides a comparative analysis of the 1H NMR characterization of 3-Amino-1-(thiophen-2-yl)butan-1-one HCl , a chiral β-amino ketone derivative. Often utilized as a scaffold in the synthesis of serotonin-norepinephrine reuptake inhibitors (SNRIs) analogous to Duloxetine, this compound presents specific stability challenges—namely the retro-Mannich elimination—that must be monitored via NMR.
This guide compares the HCl Salt (Stable) form against the Free Base (Reactive) form and identifies critical spectral markers for the Vinyl Ketone degradation product.
Part 1: Structural Analysis & Spin Systems
The molecule consists of three distinct magnetic environments: the aromatic thiophene ring, the chiral aliphatic backbone, and the exchangeable ammonium protons.
The Spin Systems[1][2]
-
Thiophene Ring (AMX System): Three aromatic protons (H-3, H-4, H-5) exhibiting characteristic coupling constants (
Hz, Hz). -
Aliphatic Backbone (ABX /
System):-
C3-H (Chiral Center): The methine proton is coupled to the adjacent methyl group and the two diastereotopic C2-protons.
-
C2-H (Diastereotopic): Due to the chirality at C3, the two protons at C2 are magnetically non-equivalent (
), appearing as distinct doublets of doublets (dd). -
C4-H (Methyl): A doublet coupled to the C3 methine.
-
Theoretical Shift Prediction (DMSO-d6)
| Position | Proton Type | Multiplicity | Approx. Shift ( | Coupling ( |
| NH3+ | Ammonium | Broad Singlet | 8.0 – 8.5 | Exchangeable |
| Th-H5 | Aromatic | Doublet (d) | 8.0 – 8.1 | |
| Th-H3 | Aromatic | Doublet (d) | 7.8 – 7.9 | |
| Th-H4 | Aromatic | Triplet (dd/t) | 7.2 – 7.3 | |
| C3-H | Methine | Multiplet (m) | 3.7 – 3.9 | Complex |
| C2-Ha | Methylene | dd | 3.4 – 3.6 | |
| C2-Hb | Methylene | dd | 3.2 – 3.4 | |
| C4-H3 | Methyl | Doublet (d) | 1.2 – 1.3 |
Part 2: Comparative Analysis (Salt vs. Free Base vs. Impurity)
The primary challenge in handling this Mannich base is its tendency to undergo retro-Mannich elimination when neutralized, releasing the amine and forming the vinyl ketone.
Comparative Data Table
The following table contrasts the target HCl salt with its degradation risks.
| Feature | Target: HCl Salt (in DMSO-d6) | Risk: Free Base (in | Impurity: Vinyl Ketone (Degradant) |
| Stability | High (Stable solid) | Low (Prone to cyclization/elimination) | Stable (Elimination product) |
| Amine Signal | Absent | ||
| Alpha-Protons | Absent (Replaced by alkene) | ||
| Vinyl Protons | Absent | Absent | Present: |
| Methyl Group |
Degradation Pathway Visualization
The diagram below illustrates the retro-Mannich pathway and the resulting NMR spectral changes.
Figure 1: NMR monitoring of the retro-Mannich degradation pathway. The appearance of vinyl doublets at 6.0-7.0 ppm confirms degradation.
Part 3: Experimental Protocol (Self-Validating)
To ensure data integrity and prevent in-tube degradation, follow this specific protocol.
Solvent Selection Strategy
-
Recommended: DMSO-d6 .[1]
-
Why: Excellent solubility for the salt; stabilizes the exchangeable
protons, allowing integration verification (3H).
-
-
Avoid:
.-
Why: Causes immediate H-D exchange of the ammonium protons, erasing the integral check. May hydrolyze the salt if pH is not controlled.
-
-
Avoid:
(for Salt) .-
Why: Poor solubility for the HCl salt. Requires free-basing, which triggers degradation.
-
Sample Preparation Workflow
-
Weighing: Weigh 10-15 mg of the HCl salt into a clean vial.
-
Internal Standard (Optional but Recommended): Add 1.0 mg of Maleic Acid or Dimethyl Sulfone to the vial.
-
Purpose: qNMR quantification to confirm stoichiometry (ensure it is a mono-HCl salt and not trapped solvent).
-
-
Dissolution: Add 0.6 mL of DMSO-d6 (stored over molecular sieves to remove water).
-
Note: Do not sonicate aggressively; heat generation can accelerate degradation.
-
-
Acquisition:
-
Pulse Angle: 30°
-
Relaxation Delay (
): seconds (essential for accurate integration of aromatic protons). -
Scans: 16 or 32.
-
Critical Validation Steps (The "Sanity Check")
-
Check 1: Integrate the Methyl doublet (1.2 ppm). Set to 3.00.
-
Check 2: Integrate the Thiophene region (7.2 - 8.1 ppm). Total should be 3.00.
-
Check 3: Look for the "Vinyl Impurity" region (6.0 - 7.0 ppm). Any doublets here indicate the sample has degraded or contains the elimination product.
Part 4: Technical Comparison with Alternatives
vs. Duloxetine Intermediate (N-Methyl Analog)
The user's compound is the primary amine . The standard Duloxetine intermediate is the secondary amine (N-methyl).
-
Primary Amine (User's):
signal (3H integration). -
Secondary Amine (Duloxetine Precursor):
signal. The N-methyl appears as a singlet/doublet at ppm (in salt form). -
Differentiation: The presence of the N-methyl peak at 2.6 ppm is the definitive marker distinguishing the Duloxetine intermediate from the primary amine variant described here.
Chiral Resolution Monitoring
Since C3 is a chiral center, enantiomeric excess (ee) is critical.
-
Method: Add 1-2 equivalents of (R)-(+)-1,1'-Bi-2-naphthol (BINOL) or a chiral shift reagent like Eu(hfc)3 to the
solution of the free base (prepared immediately before). -
Observation: The methyl doublet at 1.2 ppm will split into two distinct doublets (one for R, one for S).
References
-
Mannich Reaction Mechanism & Stability
-
Duloxetine Synthesis & Intermediates
- Liu, H., et al. "Synthesis of Duloxetine." ResearchGate, 2021.
-
NMR Chemical Shift Tables (General Reference)
- "1H NMR Chemical Shifts.
-
Chiral Resolution of Beta-Amino Ketones
- "Liquid chromatographic resolution of 3-amino-1,4-benzodiazepin-2-ones..." (Analogous chiral resolution methods). PubMed.
Sources
Chiral HPLC separation of 3-Amino-1-(thiophen-2-yl)butan-1-one enantiomers
This guide outlines the chiral high-performance liquid chromatography (HPLC) separation of 3-Amino-1-(thiophen-2-yl)butan-1-one , a chiral
Executive Summary & Strategic Approach
The separation of 3-Amino-1-(thiophen-2-yl)butan-1-one enantiomers is critical for the development of enantiopure thiophene-based serotonin/norepinephrine reuptake inhibitors. Unlike its achiral homolog (the Duloxetine intermediate before reduction), this molecule possesses a stereogenic center at the C3 position due to the methyl branch.
Core Challenge: The primary amine functionality creates strong interaction with residual silanols on silica-based columns, leading to peak tailing. Solution: Use of Polysaccharide-based Chiral Stationary Phases (CSPs) with basic additives (Diethylamine) in the mobile phase to suppress ionization and ensure sharp peak shapes.
Primary Separation Protocol (Normal Phase)
This protocol utilizes the Amylose tris(3,5-dimethylphenylcarbamate) selector, known for its superior recognition of
2.1 Chromatographic Conditions
| Parameter | Specification | Rationale |
| Column | Chiralpak AD-H (or equivalent Amylose-1) | Amylose helical structure provides an ideal cavity for the thiophene ring and amine functionality. |
| Dimensions | 250 mm x 4.6 mm, 5 µm | Standard analytical dimensions for maximum plate count ( |
| Mobile Phase | n-Hexane / 2-Propanol / Diethylamine (DEA) | Non-polar hexane maintains retention; IPA modulates selectivity; DEA masks silanols. |
| Ratio | 90 : 10 : 0.1 (v/v/v) | High hexane content drives the analyte into the chiral grooves of the CSP. |
| Flow Rate | 1.0 mL/min | Optimal Van Deemter velocity for 5 µm particles. |
| Temperature | 25°C | Lower temperatures typically enhance enantioselectivity ( |
| Detection | UV @ 230 nm | Thiophene absorption maximum; avoids cutoff of DEA. |
2.2 Step-by-Step Workflow
-
System Preparation: Flush the HPLC system with 100% Isopropanol (IPA) to remove any reversed-phase solvents (water/methanol) which can destroy normal phase columns.
-
Mobile Phase Preparation:
-
Measure 900 mL of HPLC-grade n-Hexane.
-
Measure 100 mL of HPLC-grade 2-Propanol.
-
Add 1.0 mL of Diethylamine (DEA) to the alcohol portion before mixing with hexane to ensure miscibility.
-
Critical: Degas by sonication for 10 mins. Do not vacuum filter aggressively to avoid evaporating the volatile amine.
-
-
Equilibration: Pump mobile phase at 0.5 mL/min for 20 minutes, then ramp to 1.0 mL/min. Monitor baseline stability at 230 nm.
-
Sample Injection: Dissolve 1 mg of the racemate in 1 mL of Mobile Phase . Inject 5-10 µL.
-
Self-Validating Check: If the first peak tails (Asymmetry > 1.2), increase DEA concentration to 0.15%.
-
Comparative Analysis of Alternatives
While Chiralpak AD-H is the primary recommendation, alternative phases may be required depending on the specific synthesis impurities.
| Feature | Product: Chiralpak AD-H | Alt 1: Chiralcel OD-H | Alt 2: Immobilized (Chiralpak IA) |
| Selector | Amylose tris(3,5-dimethylphenylcarbamate) | Cellulose tris(3,5-dimethylphenylcarbamate) | Amylose tris(3,5-dimethylphenylcarbamate) (Bonded) |
| Selectivity ( | High (1.8 - 2.5) | Moderate (1.3 - 1.6) | High (Similar to AD-H) |
| Solvent Tolerance | Low (Hexane/Alcohol only) | Low (Hexane/Alcohol only) | High (Compatible with DCM, THF) |
| Mechanism | Helical cavity inclusion | Linear rigid groove | Helical cavity inclusion |
| Use Case | Standard QC & Screening | If AD-H fails to resolve | Preparative scale (solubility issues) |
Data Interpretation:
-
AD-H typically provides higher resolution (
) for thiophene-containing ketones due to the specific "fit" of the 5-membered ring into the amylose helix. -
OD-H (Cellulose) often shows reversed elution order compared to AD-H, which can be useful if the minor impurity elutes after the main peak.
Method Development Logic (Visualized)
The following diagram illustrates the decision matrix for optimizing the separation of this specific
Caption: Decision tree for optimizing the chiral separation of beta-amino ketones, addressing resolution and peak shape issues.
Mechanistic Insight & Troubleshooting
5.1 Chiral Recognition Mechanism
The separation relies on a "three-point interaction" model:
-
H-Bonding: Between the carbonyl of the analyte and the amide N-H of the carbamate selector.
-
Dipole-Dipole: Between the thiophene ring and the
-system of the phenylcarbamate. -
Steric Fit: The methyl group at the chiral center (C3) creates the steric bulk necessary to discriminate between the R and S enantiomers within the chiral groove.
5.2 Troubleshooting Table
| Symptom | Probable Cause | Corrective Action |
| Broad/Tailing Peaks | Silanol interaction with primary amine. | Increase DEA to 0.2% or use Dimethylethylamine (DMEA). |
| Retention Time Drift | Water accumulation in Hexane/IPA. | Use fresh, HPLC-grade solvents; install a silica moisture trap. |
| Loss of Resolution | Column fouling (amine adsorption). | Wash column with 100% Ethanol (0.5 mL/min for 2 hours). |
| Fronting Peaks | Sample overload or solubility issue. | Dilute sample; ensure sample solvent matches mobile phase. |
References
-
Phenomenex. (2023). Chiral HPLC Separations: A Guide to Column Selection and Method Development. Phenomenex Application Guide.
-
Daicel Corporation. (2022). Instruction Manual for CHIRALPAK® AD-H. Chiral Technologies.
-
Sakai, K., et al. (2003). "Resolution of 3-(methylamino)-1-(2-thienyl)propan-1-ol, a new key intermediate for duloxetine". Tetrahedron: Asymmetry. (Validates separation of thiophene-amino analogs).
-
Sigma-Aldrich. (2024). Astec CHIROBIOTIC® HPLC Columns: Method Development for Polar Ionic Modes.
A Comparative Guide to the Mass Spectrometry Fragmentation Patterns of Amino-Thienyl-Butanones
For Researchers, Scientists, and Drug Development Professionals
Introduction
In the landscape of modern analytical chemistry and drug discovery, understanding the structural nuances of novel psychoactive substances (NPS) and related compounds is paramount. Among these, synthetic cathinones and their heterocyclic analogues, such as amino-thienyl-butanones, represent a significant class of compounds requiring robust analytical characterization. Mass spectrometry (MS), particularly when coupled with gas chromatography (GC-MS) or liquid chromatography (LC-MS), stands as a cornerstone technique for the identification and structural elucidation of these molecules. The fragmentation patterns observed upon ionization provide a veritable fingerprint, offering deep insights into the molecule's architecture.
This guide provides a detailed comparative analysis of the mass spectrometric fragmentation patterns of amino-thienyl-butanones, drawing upon the extensive knowledge base of their well-characterized phenyl-substituted counterparts (synthetic cathinones). While direct experimental data for every conceivable amino-thienyl-butanone is not always available in the public domain, the principles of mass spectral fragmentation are well-established, allowing for a predictive and scientifically grounded comparison. Herein, we will dissect the key fragmentation pathways, highlight the characteristic ions that differentiate thienyl-substituted compounds from their phenyl analogues, and provide the experimental context for these observations. Our objective is to equip researchers with the predictive tools and foundational understanding necessary to confidently identify and characterize these emerging compounds.
Experimental Methodologies: A Foundation for Reliable Data
The fragmentation data discussed in this guide are primarily derived from studies utilizing gas chromatography-electron ionization-mass spectrometry (GC-EI-MS) and, where applicable, electrospray ionization-tandem mass spectrometry (ESI-MS/MS). The choice of ionization technique profoundly influences the fragmentation pathways observed.
Gas Chromatography-Electron Ionization-Mass Spectrometry (GC-EI-MS)
This is a widely used technique in forensic and analytical laboratories for the analysis of volatile and thermally stable compounds.[1]
A Step-by-Step Protocol for GC-EI-MS Analysis:
-
Sample Preparation: A dilute solution of the analyte is prepared in a suitable organic solvent (e.g., methanol, acetonitrile).
-
Injection: A small volume (typically 1 µL) of the sample is injected into the heated inlet of the gas chromatograph.
-
Chromatographic Separation: The sample is vaporized and carried by an inert gas (e.g., helium) through a capillary column. The column's stationary phase separates the components of the mixture based on their boiling points and affinities for the stationary phase.
-
Ionization: As the separated components elute from the column, they enter the ion source of the mass spectrometer, where they are bombarded with a high-energy electron beam (typically 70 eV). This process ejects an electron from the molecule, forming a positively charged molecular ion (M•+).
-
Fragmentation: The molecular ion, being energetically unstable, undergoes fragmentation to produce a series of smaller, characteristic fragment ions.
-
Mass Analysis: The fragment ions are accelerated and separated based on their mass-to-charge ratio (m/z) by a mass analyzer (e.g., a quadrupole).
-
Detection: The separated ions are detected, and a mass spectrum is generated, which is a plot of ion abundance versus m/z.
Caption: A simplified workflow for GC-EI-MS analysis.
Core Fragmentation Pathways: A Tale of Two Rings
The fragmentation of amino-thienyl-butanones, like their synthetic cathinone cousins, is dominated by a few key bond cleavages. The most significant of these is the α-cleavage adjacent to the nitrogen atom, which typically leads to the formation of a stable iminium cation. This fragment is often the base peak in the mass spectrum.[2][3][4]
The Dominant Alpha-Cleavage
The bond between the carbonyl carbon and the α-carbon is readily cleaved upon electron ionization. This is due to the stabilization of the resulting positive charge on the nitrogen atom.
Caption: The primary α-cleavage pathway in amino-thienyl-butanones.
Comparative Fragmentation Analysis: Thienyl vs. Phenyl
The key differentiator in the mass spectra of amino-thienyl-butanones and their phenyl-substituted counterparts lies in the fragmentation of the aromatic portion of the molecule. While the initial α-cleavage producing the iminium ion will be common to both, the subsequent fragmentation of the acylium ion ([Aryl-CO]+) and other pathways involving the aromatic ring will be distinct.
| Fragmentation Pathway | Amino-Thienyl-Butanone | Amino-Phenyl-Butanone (Cathinone) | Key Differentiating Ions (m/z) |
| Molecular Ion (M•+) | Present, but may be of low intensity | Present, often weak or absent[3] | Dependent on substituents |
| Iminium Cation | Base Peak ; m/z depends on N-substituents (e.g., m/z 58 for ethylamino)[3] | Base Peak ; m/z depends on N-substituents (e.g., m/z 58 for ethylamino)[3] | Identical for the same N-substituents |
| Acylium Cation | Thienoyl Cation (m/z 111) | Benzoyl Cation (m/z 105) | 111 vs. 105 |
| Loss of CO from Acylium | Thienyl Cation (m/z 83) | Phenyl Cation (m/z 77) | 83 vs. 77 |
| Other Aromatic Fragments | Fragments characteristic of the thiophene ring (e.g., m/z 57, 45) | Fragments characteristic of the benzene ring (e.g., m/z 51) | Fragments indicative of the respective aromatic systems |
Detailed Fragmentation of the Thienyl Moiety
The thienoyl cation (m/z 111) is a key diagnostic fragment for amino-thienyl-butanones. Its subsequent fragmentation provides further confirmation of the thiophene ring's presence.
-
Formation of the Thienoyl Cation (m/z 111): This occurs via α-cleavage, as previously described.
-
Loss of Carbon Monoxide (CO): The thienoyl cation can lose a neutral CO molecule (28 Da) to form the thienyl cation (m/z 83). This is analogous to the formation of the phenyl cation (m/z 77) from the benzoyl cation (m/z 105).[3]
-
Ring Fragmentation: The thiophene ring itself can undergo further fragmentation, although these pathways are generally less intense.
Caption: Proposed fragmentation of the thienoyl cation.
Trustworthiness and Self-Validating Protocols
The interpretations presented in this guide are based on well-established principles of mass spectral fragmentation.[5][6][7][8][9] To ensure the trustworthiness of any experimental data, the following self-validating steps should be incorporated into the analytical workflow:
-
Use of Reference Standards: Whenever possible, the mass spectrum of a suspected amino-thienyl-butanone should be compared against a certified reference standard.
-
High-Resolution Mass Spectrometry (HRMS): HRMS provides highly accurate mass measurements, allowing for the determination of the elemental composition of the molecular ion and its fragments. This can help to confirm the proposed structures of the ions.[10]
-
Tandem Mass Spectrometry (MS/MS): By isolating a specific fragment ion and inducing further fragmentation, MS/MS can provide more detailed structural information and confirm the proposed fragmentation pathways.[11]
-
Isotopic Labeling: The use of isotopically labeled analogues (e.g., deuterium labeling) can be a powerful tool for elucidating fragmentation mechanisms.
Conclusion: A Predictive Framework for Identification
The mass spectrometric fragmentation of amino-thienyl-butanones is characterized by a dominant α-cleavage leading to the formation of a stable iminium cation, a feature shared with their well-studied synthetic cathinone analogues. The key to differentiating these two classes of compounds lies in the mass-to-charge ratios of the fragments containing the aromatic ring. The presence of a thienoyl cation at m/z 111 and its subsequent loss of CO to form a thienyl cation at m/z 83 are strong indicators of a thienyl-substituted butanone.
By understanding these fundamental fragmentation pathways and employing robust, self-validating analytical protocols, researchers can confidently identify and characterize amino-thienyl-butanones and distinguish them from their phenyl-substituted counterparts. This guide provides a predictive framework to aid in the interpretation of mass spectral data for this emerging class of compounds.
References
- JIA Wei, HU Shuang, LI Tao, LIU Cui-mei, WANG You-mei, HUA Zhen-dong. Mass Fragmentation Characteristics of 4 Synthetic Cathinone Isomers. Journal of Chinese Mass Spectrometry Society, 2023, 44(3): 412-423.
-
de Oliveira, G. A., Tremeac, C., de Souza, L. G. S., de Bairros, A. V., & Yonamine, M. (2018). Structure Assignment of Seized Products Containing Cathinone Derivatives Using High Resolution Analytical Techniques. Molecules, 23(10), 2479. [Link]
-
Shanks, K. G., Dahn, T., Behonick, G., & Terrell, A. (2015). Improved Detection of Synthetic Cathinones in Forensic Toxicology Samples: Thermal Degradation and Analytical Considerations. Journal of analytical toxicology, 39(8), 624–631. [Link]
-
Mass spectral fragmentation of Cathinones by high-resolution tofms using a soft ionization source. Journal of Pharmaceutical and Scientific Innovation. [Link]
-
N-alkylated synthetic cathinones fragmentation pathways. (2020). West Virginia University. [Link]
-
The analytical investigation of synthetic street drugs containing cathinone analogs. ResearchGate. [Link]
-
Development and Evaluation of a Synthetic Cathinone Targeted Gas Chromatography Mass Spectrometry (GC-MS) Method. (2021). National Center for Biotechnology Information. [Link]
-
Comprehensive Detection and Structural Elucidation of Synthetic Cathinones Using GC-MS/MS. Shimadzu. [Link]
-
Mass Spectrometry - Fragmentation Patterns. (2023). Chemistry LibreTexts. [Link]
-
Fragmentation mechanisms from electron-impact of complex cyclic ethers formed in combustion. (2020). International Journal of Mass Spectrometry. [Link]
-
Mass Spectrometry: Fragmentation. University of California, Irvine. [Link]
-
STUDIES IN THE HETEROCYCLIC COMPOUNDS: II. THE MASS SPECTRA OF SOME THIOPHENE-SULFONYL DERIVATIVES. ResearchGate. [Link]
-
Mass Spectrometry: Fragmentation Mechanisms. YouTube. [Link]
- Fragmentation mechanisms in electron impact mass spectrometry. University of Copenhagen.
Sources
- 1. ojp.gov [ojp.gov]
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- 3. Structure Assignment of Seized Products Containing Cathinone Derivatives Using High Resolution Analytical Techniques - PMC [pmc.ncbi.nlm.nih.gov]
- 4. jpsionline.com [jpsionline.com]
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- 6. par.nsf.gov [par.nsf.gov]
- 7. chemistry.miamioh.edu [chemistry.miamioh.edu]
- 8. youtube.com [youtube.com]
- 9. thiele.ruc.dk [thiele.ruc.dk]
- 10. glenjackson.faculty.wvu.edu [glenjackson.faculty.wvu.edu]
- 11. shimadzu.com [shimadzu.com]
Validating structure of 3-Amino-1-(thiophen-2-yl)butan-1-one vs propan-1-one analogs
Structural Validation and Stability Profiling: Thiophenyl -Amino Ketone Analogs
Executive Summary
In the development of serotonin-norepinephrine reuptake inhibitors (SNRIs) and heterocyclic pharmacophores, thiophene-based Mannich bases are critical intermediates. This guide compares two structurally related analogs: the linear 3-amino-1-(thiophen-2-yl)propan-1-one (Analog A) and the branched 3-amino-1-(thiophen-2-yl)butan-1-one (Analog B).
While Analog A is the standard precursor for many duloxetine-class derivatives, Analog B introduces a chiral center at the
Structural Elucidation & Logic
The primary challenge in distinguishing these analogs lies in confirming the alkyl chain substitution pattern and preventing misinterpretation of degradation products (vinyl ketones) as target molecules.
1.1 NMR Spectroscopy: The Definitive Validation
The introduction of the methyl group in the butan-1-one analog breaks the symmetry of the ethylene bridge found in the propan-1-one analog.
| Feature | Analog A (Propan-1-one) | Analog B (Butan-1-one) | Structural Logic |
| Backbone | -CH2-CH2- | -CH2-CH(CH3)- | Analog B possesses a chiral center at C3.[1] |
| Triplet ( | Doublet of Doublets (dd) | In Analog B, | |
| Triplet ( | Multiplet ( | The methine proton in B shifts downfield and splits complexly. | |
| Methyl Group | Absent | Doublet ( | Diagnostic Signal: The presence of a high-field doublet confirms the butane chain. |
| Carbon-13 | Two secondary carbons in the bridge. | One secondary, one tertiary, one primary (Me). | DEPT-135 is required to differentiate |
1.2 Mass Spectrometry Fragmentation
High-resolution MS (ESI+) is required to rule out oxidative impurities.
-
Analog A (
): corresponds to [Thiophene-CO-C2H4-NH2]. Fragmentation typically yields the acetylthiophene cation ( 125). -
Analog B (
): = Analog A + 14 Da.-
Critical Check: If
is correct but NMR shows vinylic protons ( 6.0-7.0 ppm), the compound has undergone elimination to the enone (1-(thiophen-2-yl)but-2-en-1-one).
-
Stability & Degradation Mechanisms
Mannich bases are thermodynamically unstable relative to their elimination products. The "Retro-Mannich" reaction is the primary failure mode during storage and workup.
2.1 Comparative Stability Profile
-
Analog A (Linear): High propensity for retro-Mannich elimination under basic conditions or heat. The lack of steric bulk around the nitrogen allows for rapid deprotonation of the
-carbon. -
Analog B (Branched): The methyl group at the
-position introduces steric hindrance (A(1,3) strain), which kinetically stabilizes the molecule against elimination compared to Analog A. However, it introduces the complication of enantiomers, which may have different crystallization stabilities.
2.2 Degradation Pathway Visualization
The following diagram illustrates the equilibrium between the stable salt form, the free base, and the irreversible degradation products.
Caption: The Retro-Mannich degradation cascade. Maintaining the compound in the salt form (Blue) is critical to prevent elimination to the vinyl ketone (Red).
Experimental Protocols for Validation
3.1 Synthesis & Isolation (Self-Validating Workflow)
Objective: Synthesize Analog B with minimized retro-Mannich degradation.
Reagents: 2-Acetylthiophene (1.0 eq), Acetaldehyde (1.2 eq, source of methyl branch), Ammonium Chloride (1.5 eq), Ethanol (solvent), catalytic HCl.
Protocol:
-
Acidic Activation: Dissolve 2-acetylthiophene and amine source in ethanol. Adjust pH to 3-4 using conc. HCl. Reasoning: Acidic pH protonates the intermediate imine, accelerating the reaction while suppressing the elimination pathway.
-
Addition: Add acetaldehyde dropwise at 60°C. Note: Use of acetaldehyde generates the "butan-1-one" backbone via aldol-type condensation logic in the Mannich manifold.
-
Reflux & Monitor: Reflux for 4-6 hours.
-
Validation Step: TLC (Mobile phase: DCM/MeOH 9:1). Stain with Ninhydrin. Target spot should be UV active (thiophene) and Ninhydrin positive (amine).
-
-
Precipitation (Critical): Cool to 0°C. Add acetone or ether to force the hydrochloride salt out of solution. Do not basify the crude mixture to extract, as this triggers the retro-Mannich reaction immediately.
-
Filtration: Collect the precipitate.
3.2 HPLC Stability Assay
Objective: Quantify the rate of degradation of Analog A vs. Analog B at physiological pH.
Method Parameters:
-
Column: C18 Reverse Phase (e.g., Agilent Zorbax), 3.5 µm.
-
Mobile Phase: A: 0.1% Formic Acid in Water; B: Acetonitrile.
-
Gradient: 5% B to 95% B over 10 mins.
-
Detection: UV at 235 nm (Thiophene
).
Workflow:
-
Prepare 1 mM solutions of Analog A and B (HCl salts) in phosphate buffer (pH 7.4).
-
Incubate at 37°C.
-
Inject samples at t=0, 1h, 4h, 12h, 24h.
-
Success Criteria:
-
Identify the "Enone" peak (usually elutes later due to loss of polar amine).
-
Calculate
(degradation rate constant). -
Expectation: Analog B should show a lower
(slower degradation) due to steric shielding of the -proton.
-
References
-
Tramontini, M., & Angiolini, L. (1990). "Mannich Bases: Chemistry and Uses."[2] CRC Press. (Foundational text on Mannich base stability and retro-Mannich kinetics).
-
Blicke, F. F. (1942). "The Mannich Reaction."[2][3][4][5][6] Organic Reactions, 1, 303-341. Link
-
Sorbera, L. A., et al. (2000). "Duloxetine Oxalate." Drugs of the Future, 25(9), 907. (Context for thiophene propanamine analogs in drug synthesis). Link
-
Roman, G. (2015).[7] "Mannich bases in medicinal chemistry and drug design."[2] European Journal of Medicinal Chemistry, 89, 743-816. Link
-
Aeluri, R., et al. (2015).[6] "Synthesis and antiproliferative activity of imidazo[1,2-a]pyrimidine Mannich bases." European Journal of Medicinal Chemistry, 100, 18-23. (Experimental validation of thiophene Mannich bases). Link
Sources
- 1. ptfarm.pl [ptfarm.pl]
- 2. Recent advances in biological applications of mannich bases — An overview - Int J Pharm Chem Anal [ijpca.org]
- 3. The Redox-Mannich Reaction - PMC [pmc.ncbi.nlm.nih.gov]
- 4. Recent progress in the chemistry of β-aminoketones - PMC [pmc.ncbi.nlm.nih.gov]
- 5. researchgate.net [researchgate.net]
- 6. macmillan.princeton.edu [macmillan.princeton.edu]
- 7. semanticscholar.org [semanticscholar.org]
Proper Disposal Procedures: 3-Amino-1-(thiophen-2-yl)butan-1-one
[1]
Executive Summary & Immediate Action
Do not dispose of 3-Amino-1-(thiophen-2-yl)butan-1-one down the drain.
This compound contains a thiophene ring (sulfur heterocycle) and a beta-amino ketone functionality. Its disposal requires strict adherence to High-Temperature Incineration protocols to manage sulfur oxide (
Critical Hazard Profile:
-
Aquatic Toxicity: Thiophene derivatives are notoriously hazardous to marine environments (EPA Class II/III).
-
Chemical Incompatibility: As a Mannich base (amino ketone), this compound is basic. NEVER mix with strong oxidizers or concentrated acids in a waste drum; this can cause violent exothermic reactions or the release of toxic vapors.
Chemical Characterization & Waste Classification
To ensure compliance with RCRA (Resource Conservation and Recovery Act) and local environmental standards, this material must be characterized based on its functional groups.
| Feature | Chemical Implication | Waste Stream Requirement |
| Thiophene Ring | Contains Sulfur. Combustion releases | Incineration Only (Requires scrubbers). No fuel blending if sulfur limit >1%. |
| Amine Group | Basic ( | Segregate from Acids/Oxidizers. |
| Ketone Group | Organic flammability. | Flammable Organic Waste (D001). |
| Mannich Base | Thermal instability. Can undergo retro-Mannich reaction. | Keep Cool. Avoid bulk storage in high-heat zones. |
Operational Disposal Protocol
This protocol utilizes a self-validating segregation system . By following the decision tree, you actively prevent cross-contamination and dangerous reactions in the central waste accumulation area.
Phase 1: Pre-Disposal Stabilization
Before moving material to waste containers, assess its state.
-
Quenching (Reactive Mixtures): If the compound is in a reaction mixture with unreacted reagents (e.g., Lithium Aluminum Hydride, Thionyl Chloride), quench carefully before disposal.
-
pH Check: If the solution is highly basic (
) or acidic ( ), neutralize to pH 6–8 using dilute acid/base before adding to organic solvent waste drums to prevent drum corrosion or heat generation.
Phase 2: Waste Stream Segregation
CRITICAL: Do not mix this compound with "Oxidizing Waste" (Red Label) or "Aqueous Acid Waste" (Blue Label).
Scenario A: Solid Waste (Pure Substance or Contaminated Solids)
-
Primary Containment: Place the solid (or contaminated gloves/wipes) into a clear, chemically resistant polyethylene bag (4 mil thickness minimum).
-
Secondary Containment: Seal the bag and place it inside a wide-mouth high-density polyethylene (HDPE) jar.
-
Labeling: Affix a hazardous waste label.
Scenario B: Liquid Waste (Solvent Solutions)
-
Solvent Compatibility: Ensure the carrier solvent (e.g., Dichloromethane, Ethyl Acetate) is compatible with the "Halogenated" or "Non-Halogenated" waste stream.
-
Pouring: Use a funnel with a grounding wire if the solvent is flammable (Flashpoint
). -
Segregation: Pour into the Basic/Organic waste drum.
-
Note: If the waste contains >5% halogenated solvents (DCM, Chloroform), it MUST go into the Halogenated Waste stream (Waste Code F002).
-
Visual Workflow: Waste Decision Tree
The following diagram outlines the logical flow for determining the correct disposal bin. This minimizes human error during the disposal process.
Figure 1: Decision logic for segregating thiophene-derivative waste streams to ensure regulatory compliance and incineration efficiency.
Regulatory & Safety Data Summary
Personal Protective Equipment (PPE) Matrix
Due to the potential for skin permeation common in thiophene derivatives, standard nitrile gloves may offer insufficient break-through time for prolonged exposure.
| PPE Item | Specification | Rationale |
| Gloves | Double-gloving recommended. Inner: Nitrile (4 mil). Outer: Nitrile (8 mil) or Laminate (Silver Shield) for spill cleanup. | Thiophenes can permeate thin nitrile; double gloving provides a visual breach indicator. |
| Eye Protection | Chemical Splash Goggles. | Protects against basic amine splashes which can cause corneal damage. |
| Respiratory | Fume Hood (Face Velocity > 100 fpm). | Mannich bases can degrade into volatile vinyl ketones (lacrimators). |
RCRA Waste Codes (USA)
While this specific molecule is not "Listed" (P or U list) by name, it exhibits "Characteristic" hazards.
-
D001 (Ignitable): If dissolved in flammable solvents (Flashpoint
). -
D002 (Corrosive): If aqueous solution pH
orngcontent-ng-c1989010908="" _nghost-ng-c666086395="" class="inline ng-star-inserted"> . -
F-Codes (F002/F003): Dependent entirely on the solvent used in the process (e.g., if dissolved in Acetone = F003; in Methylene Chloride = F002) [1].
Emergency Contingencies
Spill Response (Small Scale < 500 mL):
-
Evacuate the immediate area if vapors are strong.
-
Don PPE: Splash goggles, double nitrile gloves, lab coat.
-
Absorb: Use an inert absorbent (Vermiculite or Universal Spill Pads). DO NOT use paper towels if the solution involves strong oxidizers (fire risk).
-
Clean: Wipe area with mild soapy water.
-
Dispose: Place all spill debris into the Solid Hazardous Waste bin.
Exposure First Aid:
References
-
U.S. Environmental Protection Agency (EPA). Resource Conservation and Recovery Act (RCRA) Regulations: Title 40 CFR Part 261 - Identification and Listing of Hazardous Waste. Washington, D.C. Available at: [Link]
- National Research Council.Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press. Washington, D.C.
-
PubChem. Thiophene Compound Summary & Safety Data. National Library of Medicine. Available at: [Link]
-
Occupational Safety and Health Administration (OSHA). Hazard Communication Standard: Safety Data Sheets. 29 CFR 1910.1200.[7][1][2][8] Available at: [Link]
Sources
- 1. und-nd.safeschoolssds.com [und-nd.safeschoolssds.com]
- 2. fishersci.com [fishersci.com]
- 3. sigmaaldrich.com [sigmaaldrich.com]
- 4. carlroth.com [carlroth.com]
- 5. Download [lf-public.deq.utah.gov:443]
- 6. sigmaaldrich.com [sigmaaldrich.com]
- 7. prod-vector-labs-wordpress-media.s3.amazonaws.com [prod-vector-labs-wordpress-media.s3.amazonaws.com]
- 8. sigmaaldrich.com [sigmaaldrich.com]
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
